2,5-Dichlorobenzoic acid-D3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Characteristics of 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of 2,5-Dichlorobenzoic acid-D3. Due to the limited availability of experimental data for the deuterated form, this guide leverages extensive data from its non-deuterated counterpart, 2,5-Dichlorobenzoic acid, to provide a robust predictive profile. All data presented for the non-deuterated compound is clearly identified, and properties for the D3 variant are estimated based on theoretical calculations.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,5-Dichlorobenzoic acid. It is important to note that while the molecular formula and weight are specified for the D3 variant, the remaining experimental data pertains to the non-deuterated form. The physical properties of the deuterated compound are expected to be very similar to the non-deuterated form.

Property	Value	Source
Chemical Name	2,5-Dichlorobenzoic acid-D3	-
Molecular Formula	C₇HD₃Cl₂O₂	-
Molecular Weight (Calculated)	194.03 g/mol	Based on deuteration of the aromatic ring
CAS Number	50-79-3 (Non-deuterated)	[1][2][3][4][5]
Appearance	White to off-white crystalline solid, powder, or needles.[1][3][6]	[1][3][6]
Melting Point	152 - 157 °C / 305.6 - 314.6 °F	[7]
Boiling Point	301 °C / 573.8 °F @ 760 mmHg	[7]
Solubility	Sparingly soluble in water (approx. 0.1 g/100 mL at 19°C).[1] More soluble in organic solvents such as ethanol (B145695) and acetone.[1]	[1]
pKa	Data not available
LogP	2.8	[3]

Note: The calculated molecular weight for 2,5-Dichlorobenzoic acid-D3 assumes deuteration occurs on the three available positions of the benzene (B151609) ring. The exact molecular weight may vary depending on the specific deuteration pattern.

Experimental Protocols

The characterization of 2,5-Dichlorobenzoic acid-D3 typically involves a suite of analytical techniques to confirm its identity, purity, and structural integrity. Deuterium-labeled compounds are valuable as internal standards in quantitative analysis using mass spectrometry and for mechanistic studies.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for the structural elucidation of 2,5-Dichlorobenzoic acid-D3.

• ¹H NMR (Proton NMR): In a deuterated solvent, the ¹H NMR spectrum of the non-deuterated compound would show signals corresponding to the three aromatic protons. For the D3 variant, the absence of these signals, or the presence of significantly diminished signals, would confirm the high level of deuteration on the aromatic ring. The carboxylic acid proton would still be visible, though its chemical shift can be broad and exchangeable with trace amounts of water in the solvent.

• ²H NMR (Deuterium NMR): This technique can be used to directly observe the deuterium (B1214612) nuclei, providing information about the specific positions and extent of deuteration.

• ¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will show the carbon skeleton of the molecule. The signals for deuterated carbons will exhibit coupling to deuterium (C-D coupling), which can be observed as multiplets, and will have a lower intensity compared to protonated carbons due to the absence of the Nuclear Overhauser Effect (NOE).

Methodology:

• Dissolve a few milligrams of the sample in a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆).

• Acquire ¹H, ²H, and ¹³C NMR spectra using a high-field NMR spectrometer.

• Process the data to determine chemical shifts, coupling constants, and signal integrations to confirm the structure and isotopic enrichment.

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and confirming the isotopic purity of 2,5-Dichlorobenzoic acid-D3.

Methodology:

• Introduce the sample into the mass spectrometer, typically via direct infusion or coupled with a chromatographic system (LC-MS or GC-MS).

• Employ a soft ionization technique, such as Electrospray Ionization (ESI) or Chemical Ionization (CI), to minimize fragmentation and clearly observe the molecular ion peak.

• Analyze the mass-to-charge ratio (m/z) of the molecular ion to confirm the incorporation of three deuterium atoms (a mass increase of approximately 3 Da compared to the non-deuterated standard).

• Assess the isotopic distribution of the molecular ion peak to determine the percentage of deuteration.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the chemical purity of 2,5-Dichlorobenzoic acid-D3, separating it from any non-deuterated starting material or other impurities.

Methodology:

• Develop a reversed-phase HPLC method using a C18 column.

• A typical mobile phase could consist of a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphoric acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[9]

• Employ a gradient elution to ensure good separation of the analyte from potential impurities.

• Use a UV detector set at a wavelength where the compound exhibits strong absorbance (e.g., around 210-230 nm).

• Inject a known concentration of the sample and analyze the resulting chromatogram to determine the purity based on the relative peak areas.

Visualizations

Experimental Workflow for Characterization

The following diagram illustrates a typical experimental workflow for the quality control and characterization of a deuterated standard like 2,5-Dichlorobenzoic acid-D3.

Caption: A logical workflow for the synthesis and analytical characterization of 2,5-Dichlorobenzoic acid-D3.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Benzoic acid, 2,5-dichloro- [webbook.nist.gov]
• 3. 2,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. haihangchem.com [haihangchem.com]
• 5. 2,5-Dichlorobenzoic acid CAS#: 50-79-3 [m.chemicalbook.com]
• 6. HPLC Method For Analysis Of 2,3-Dichlorobenzoic Anhydride on Primesep S2 Column | SIELC Technologies [sielc.com]
• 7. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Separation of 3,5-Dichlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Synthesis and Purification of 2,5-Dichlorobenzoic Acid-D3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 2,5-Dichlorobenzoic acid-D3, a deuterated analog of 2,5-Dichlorobenzoic acid. This isotopically labeled compound is a valuable tool in various research and development applications, including its use as an internal standard in pharmacokinetic and metabolic studies. This document outlines a viable synthetic pathway, detailed experimental protocols, and methods for purification and characterization.

Synthetic Strategy

The synthesis of 2,5-Dichlorobenzoic acid-D3 can be achieved through a two-step process. The first step involves the synthesis of the non-deuterated precursor, 2,5-Dichlorobenzoic acid. Subsequently, a catalytic hydrogen-deuterium (H-D) exchange reaction is employed to introduce three deuterium (B1214612) atoms onto the aromatic ring.

A plausible and well-documented method for the synthesis of 2,5-Dichlorobenzoic acid is the oxidation of 2,5-dichlorotoluene (B98588). This reaction typically utilizes a strong oxidizing agent such as potassium permanganate (B83412) in a suitable solvent system.

For the deuteration step, a homogenous platinum-catalyzed H-D exchange reaction in the presence of deuterium oxide (D₂O) offers an effective method for incorporating deuterium onto the aromatic ring of chlorobenzoic acids.

Experimental Protocols

Step 1: Synthesis of 2,5-Dichlorobenzoic Acid

Reaction: Oxidation of 2,5-Dichlorotoluene

Methodology:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, dissolve 2,5-dichlorotoluene in an aqueous pyridine (B92270) solution.

• Heat the mixture to a temperature between 50-80°C.

• Gradually add potassium permanganate to the stirred solution. The addition should be controlled to maintain the reaction temperature.

• After the addition is complete, maintain the reaction mixture at the same temperature for 3 to 6 hours, or until the reaction is complete (monitored by TLC or GC).

• Upon completion, cool the reaction mixture and recover the organic solvent.

• Add water to the residue and filter the mixture while hot to remove manganese dioxide.

• Acidify the filtrate with hydrochloric acid to a pH of 2.

• Cool the acidified solution to induce crystallization of 2,5-Dichlorobenzoic acid.

• Collect the crystals by filtration, wash with cold water, and dry under vacuum.

Step 2: Synthesis of 2,5-Dichlorobenzoic Acid-D3

Reaction: Platinum-Catalyzed Hydrogen-Deuterium Exchange

Methodology:

• In a sealed reaction vessel, dissolve the synthesized 2,5-Dichlorobenzoic acid in a solution of deuterated acetic acid (CH₃COOD) and deuterium oxide (D₂O).

• Add a catalytic amount of a homogeneous platinum salt, such as potassium tetrachloroplatinate(II) (K₂PtCl₄).

• Seal the vessel and heat the reaction mixture to approximately 130°C in an oxygen-free atmosphere.

• Maintain the reaction at this temperature for a sufficient period to achieve the desired level of deuterium incorporation. The reaction progress can be monitored by ¹H NMR by observing the decrease in the signals of the aromatic protons.

• After the reaction is complete, cool the mixture to room temperature.

• The deuterated product can be isolated by precipitation upon addition of D₂O, followed by filtration.

Purification

The purification of the final product, 2,5-Dichlorobenzoic acid-D3, is crucial to ensure high chemical and isotopic purity. Recrystallization is a common and effective method for this purpose.

Methodology:

• Dissolve the crude 2,5-Dichlorobenzoic acid-D3 in a minimum amount of a suitable hot solvent. A mixture of ethanol (B145695) and water can be effective.

• If necessary, treat the hot solution with activated charcoal to remove colored impurities.

• Hot filter the solution to remove any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.

• Further cool the solution in an ice bath to maximize the yield of the recrystallized product.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified 2,5-Dichlorobenzoic acid-D3 crystals under vacuum.

Data Presentation

Table 1: Summary of Reaction Conditions and Yields

Step	Reaction	Key Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
1	Oxidation	2,5-Dichlorotoluene, Potassium Permanganate	Aqueous Pyridine	50-80	3-6	80-90
2	H-D Exchange	2,5-Dichlorobenzoic Acid, K₂PtCl₄, D₂O	CH₃COOD/D₂O	~130	24-48	>90

Table 2: Purity and Characterization Data

Compound	Purity (%)	Isotopic Purity (%D)	Analytical Method
2,5-Dichlorobenzoic Acid	>98	N/A	HPLC, ¹H NMR, MS
2,5-Dichlorobenzoic Acid-D3	>98	>95	HPLC, ¹H NMR, ²H NMR, MS

Visualization of Experimental Workflow

A Technical Guide to Isotopic Purity and Enrichment of 2,5-Dichlorobenzoic acid-D3

This guide provides an in-depth overview of the core principles and methodologies for determining the isotopic purity and enrichment of 2,5-Dichlorobenzoic acid-D3. It is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who utilize isotopically labeled compounds as internal standards or tracers.

Introduction to Isotopic Labeling

Deuterium-labeled compounds, such as 2,5-Dichlorobenzoic acid-D3, are critical tools in modern analytical science. In these molecules, one or more hydrogen atoms (¹H) are replaced by their heavier, stable isotope, deuterium (B1214612) (²H or D). This substitution results in a molecule with a higher mass but nearly identical chemical properties. This mass difference is the foundation for their use as internal standards in quantitative mass spectrometry-based assays (e.g., LC-MS), where they can be distinguished from their unlabeled counterparts, ensuring high accuracy and precision in measurements.[1][2][3]

The utility of a labeled compound is directly dependent on its isotopic purity and enrichment.

• Isotopic Purity: Refers to the percentage of the compound that is enriched with the specified number of deuterium atoms relative to all other isotopic versions of that molecule (isotopologues).[2][3]

• Isotopic Enrichment: Describes the abundance of the deuterium isotope at the labeled positions.

A high isotopic purity (typically >98%) is essential to prevent cross-signal interference and ensure the reliability of quantitative data.[3]

Quantitative Data on Isotopic Purity

The precise isotopic distribution of a specific batch of 2,5-Dichlorobenzoic acid-D3 is determined empirically and provided in its Certificate of Analysis (CoA). While a specific CoA for this compound was not publicly available, the table below presents representative data for a deuterated standard with high isotopic purity, illustrating the typical distribution of isotopologues.

Table 1: Representative Isotopic Distribution for a D3-Labeled Compound

Isotopologue	Description	Relative Abundance (%)
d0	Unlabeled (C₇H₄Cl₂O₂)	< 0.5%
d1	Partially labeled (C₇H₃D₁Cl₂O₂)	< 1.0%
d2	Partially labeled (C₇H₂D₂Cl₂O₂)	< 2.0%
d3	Fully labeled (C₇H₁D₃Cl₂O₂)	> 98.0%

Note: This data is illustrative. Actual values vary by synthesis batch and manufacturer.

Experimental Protocols for Determination of Isotopic Purity

The determination of isotopic purity and enrichment is primarily accomplished using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]

High-resolution mass spectrometry, particularly techniques like Time-of-Flight (TOF) or Orbitrap MS, is the definitive method for quantifying isotopic distribution due to its ability to resolve ions with very small mass differences.[4][5][6]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve the 2,5-Dichlorobenzoic acid-D3 standard in a suitable solvent (e.g., methanol, acetonitrile) to a known concentration.

  • Prepare a dilution series if necessary to ensure the analysis is conducted within the linear dynamic range of the instrument.

• Chromatographic Separation (UHPLC):

  • Inject the sample into a Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Use an appropriate column (e.g., C18) and mobile phase gradient to achieve chromatographic separation of the analyte from any potential impurities. This ensures that the mass spectrum is not contaminated by co-eluting species.[4][7]

• Mass Spectrometric Analysis (HRMS):

  • The eluent from the UHPLC is directed into the high-resolution mass spectrometer, typically equipped with an electrospray ionization (ESI) source operating in negative ion mode for a carboxylic acid.

  • Acquire full-scan mass spectra over a relevant m/z range that includes the molecular ions of all expected isotopologues (d0 to d3).[2]

• Data Processing and Analysis:

  • From the full-scan data, generate an Extracted Ion Chromatogram (EIC) for each isotopologue (e.g., for d3, the [M-H]⁻ ion).[4][7]

  • Integrate the area of the chromatographic peak for each EIC.[4]

  • Calculate the relative abundance of each isotopologue by dividing its peak area by the sum of the peak areas for all isotopologues.

  • The isotopic purity is reported as the relative abundance of the desired d3 isotopologue. It is crucial to correct for the natural abundance of isotopes like ¹³C that also contribute to the signal of heavier isotopologues.[5]

NMR spectroscopy serves as a complementary technique to confirm the positions of the deuterium labels and can provide insights into isotopic purity.[1][8]

Experimental Protocol:

• ¹H NMR (Proton NMR):

  • Acquire a ¹H NMR spectrum of the deuterated compound.

  • The absence or significant reduction of signals at specific chemical shifts, when compared to the spectrum of the unlabeled compound, confirms the positions of deuterium substitution.

• ²H NMR (Deuterium NMR):

  • Acquire a ²H NMR spectrum.

  • This provides direct detection of the deuterium nuclei, confirming their presence and chemical environment. The relative integrals can be used to assess isotopic abundance at different sites.[8]

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for determining the isotopic purity of 2,5-Dichlorobenzoic acid-D3 using the LC-HRMS methodology.

Caption: Workflow for Isotopic Purity Determination by LC-HRMS.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. almacgroup.com [almacgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 7. almacgroup.com [almacgroup.com]
• 8. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Certificate of Analysis and Technical Guide: 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dichlorobenzoic acid-D3, a stable isotope-labeled internal standard essential for quantitative bioanalysis. This document outlines the compound's specifications, typical analytical data, and detailed protocols for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

Compound Information

2,5-Dichlorobenzoic acid-D3 is the deuterated analog of 2,5-Dichlorobenzoic acid. Its structural similarity to the parent compound, combined with a distinct mass difference, makes it an ideal internal standard for correcting variations in sample extraction, matrix effects, and instrument response during analysis.[1][2]

Identifier	Value
Compound Name	2,5-Dichlorobenzoic acid-D3
Molecular Formula	C₇HD₃Cl₂O₂
Molecular Weight	194.03 g/mol [3]
CAS Number	1219803-99-2[3]
Chemical Structure	(A deuterated form of 2,5-Dichlorobenzoic acid)

Physical and Chemical Properties

The physical and chemical properties of the deuterated compound are nearly identical to its non-deuterated counterpart, ensuring they behave similarly during chromatographic separation.

Property	Value	Reference
Appearance	White to off-white crystalline powder	[4][5]
Melting Point	151-154 °C	[6][7]
Boiling Point	301 °C	[6][7]
Solubility	Soluble in ethanol (B145695) and ether; sparingly soluble in water.[4][8]

Analytical Specifications

The following tables summarize the typical quantitative data for a representative batch of 2,5-Dichlorobenzoic acid-D3.

Table 3.1: Purity and Isotopic Enrichment

Parameter	Specification	Method
Chemical Purity	≥98.0%	HPLC[9]
Isotopic Enrichment	≥99% Deuterium	Mass Spectrometry

Table 3.2: Identity Confirmation

Analysis	Result
Mass Spectrometry (m/z)	Consistent with the structure
¹H-NMR	Conforms to the structure

Experimental Protocols

Preparation of Stock and Working Solutions

4.1.1. Stock Solution (1 mg/mL):

• Accurately weigh 1.0 mg of 2,5-Dichlorobenzoic acid-D3.

• Dissolve in 1.0 mL of methanol.

• Vortex until fully dissolved.

• Store at 2-8°C.

4.1.2. Working Solution (100 ng/mL):

• Perform a serial dilution of the stock solution with a 50:50 mixture of acetonitrile (B52724) and water.

• Prepare fresh working solutions daily.

Sample Preparation from Plasma (Protein Precipitation)

This protocol outlines a typical protein precipitation method for the extraction of an analyte from a plasma sample using 2,5-Dichlorobenzoic acid-D3 as an internal standard.

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add 25 µL of the 100 ng/mL 2,5-Dichlorobenzoic acid-D3 working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

The following are suggested starting conditions for LC-MS/MS analysis. Method optimization is recommended for specific applications.

Parameter	Condition
LC System	Agilent 1200 series or equivalent[10]
Column	C18 column (e.g., 2.1 x 50 mm, 3.5 µm)[10]
Mobile Phase A	0.1% Formic acid in water[10]
Mobile Phase B	0.1% Formic acid in acetonitrile[10]
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and return to initial conditions.[10]
Flow Rate	0.4 mL/min[10]
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative mode.[10]
MRM Transitions	Analyte-specific; to be optimized.

Visualizations

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the logical workflow for using a deuterated internal standard and a typical experimental workflow for sample analysis.

Caption: Logical workflow for using a deuterated internal standard.

Caption: Experimental workflow for plasma sample preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Page loading... [guidechem.com]
• 5. 2,5-Dichlorobenzoic Acid CAS 50-79-3 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 6. 2,5-Dichlorobenzoic acid CAS#: 50-79-3 [chemicalbook.com]
• 7. 2,5-二氯苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. chembk.com [chembk.com]
• 9. 2,5-Dichlorobenzoic Acid 50-79-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 10. benchchem.com [benchchem.com]

stability and storage conditions for 2,5-Dichlorobenzoic acid-D3

An In-depth Technical Guide on the Stability and Storage of 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the stability and recommended storage conditions for 2,5-Dichlorobenzoic acid-D3. The information presented herein is compiled from publicly available data, primarily focusing on the non-deuterated analog, 2,5-Dichlorobenzoic acid, due to the limited specific stability data for the deuterated form. The substitution of hydrogen with deuterium (B1214612) on the aromatic ring is not expected to significantly alter the fundamental stability or storage requirements of the compound under normal laboratory conditions.[1][2]

Chemical Identity

Compound Name	2,5-Dichlorobenzoic acid-D3
Synonyms	(2,5-dichloro-3,4,6-trideuteriophenyl)carboxylic acid
Molecular Formula	C₇HD₃Cl₂O₂
Appearance	White to off-white crystalline solid or powder[3]

Stability Profile

2,5-Dichlorobenzoic acid is a chemically stable compound under standard ambient conditions. The deuterated analog is expected to exhibit similar stability.

Key Stability Factors:

• Temperature: Stable at normal temperatures.[4] Avoid excessive heat. Some sources suggest storage below +30°C.[5]

• Light: It is recommended to store the compound protected from light.[6]

• Moisture: The compound should be stored in a dry environment to prevent potential hydrolysis or degradation.[4]

• pH: As a carboxylic acid, it will react with bases.

Incompatibilities: To ensure the stability of 2,5-Dichlorobenzoic acid-D3, it is crucial to avoid contact with the following substances:

• Strong Oxidizing Agents [4][7]

• Reducing Agents [7]

• Bases: Reacts in an acid-base neutralization.[8]

• Water: Listed as an incompatible material in some safety data sheets.[7]

• Alkali Metals: General guidance for chlorinated compounds suggests avoiding contact with alkali metals due to the risk of explosion.[9]

Hazardous Decomposition Products: When involved in a fire or exposed to high temperatures, 2,5-Dichlorobenzoic acid can decompose to produce toxic and corrosive gases, including:

• Carbon monoxide (CO)[4]

• Carbon dioxide (CO₂)[4]

• Hydrogen chloride (HCl) gas[4]

Recommended Storage Conditions

To maintain the integrity and purity of 2,5-Dichlorobenzoic acid-D3, the following storage conditions are recommended. These are summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool, dry place.[4] Ambient or room temperature is generally acceptable.[3][6][8] Some suppliers recommend storing below +30°C.[5]	To prevent thermal degradation.
Atmosphere	Store in a well-ventilated area.[4]	To prevent the accumulation of any potential vapors and to ensure a safe working environment.
Container	Keep container tightly closed.[4]	To prevent contamination and exposure to moisture and air.
Light	Avoid direct light.[6]	To prevent photochemical degradation.

Experimental Protocols: General Stability Assessment

Objective: To evaluate the stability of 2,5-Dichlorobenzoic acid-D3 under various stress conditions (e.g., heat, light, humidity) over a defined period.

Materials and Equipment:

• 2,5-Dichlorobenzoic acid-D3

• Calibrated stability chambers (for controlled temperature and humidity)

• Photostability chamber

• Appropriate analytical instrumentation (e.g., HPLC-UV, LC-MS, GC-MS)

• Volumetric glassware

• Analytical balance

• pH meter

Methodology:

• Initial Characterization:

  • Perform initial analysis of a reference sample of 2,5-Dichlorobenzoic acid-D3 to determine its purity and establish a baseline analytical profile (e.g., chromatogram, mass spectrum).

• Sample Preparation:

  • Accurately weigh samples of the compound into appropriate containers for each stress condition.

  • For solution stability, dissolve the compound in a suitable solvent at a known concentration.

• Stress Conditions:

  • Thermal Stability: Place samples in stability chambers at elevated temperatures (e.g., 40°C, 60°C) and controlled humidity (e.g., 75% RH).

  • Photostability: Expose samples to a light source in a photostability chamber according to ICH Q1B guidelines. Include a dark control sample.

  • Solution Stability: Store solutions of the compound at different temperatures (e.g., refrigerated, room temperature) and for varying durations.

• Time Points:

  • Define specific time points for sample withdrawal (e.g., 0, 1, 3, 6, 12 months for long-term stability).

• Sample Analysis:

  • At each time point, withdraw a sample from each stress condition.

  • Analyze the samples using a validated stability-indicating analytical method (typically HPLC).

  • Quantify the amount of 2,5-Dichlorobenzoic acid-D3 remaining and identify and quantify any degradation products.

• Data Evaluation:

  • Compare the analytical data from the stressed samples to the initial baseline data.

  • Determine the rate of degradation under each condition.

  • From this data, the shelf life and optimal storage conditions can be determined.

Visual Workflow for Storage and Handling

The following diagram illustrates the recommended workflow for the proper storage and handling of 2,5-Dichlorobenzoic acid-D3.

Caption: Workflow for the safe handling and storage of 2,5-Dichlorobenzoic acid-D3.

References

• 1. CAS 1079-02-3: Benzoic-2,3,4,5,6-d5 acid | CymitQuimica [cymitquimica.com]
• 2. clearsynthdeutero.com [clearsynthdeutero.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2,5-Dichlorobenzoic acid(50-79-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. 2,5-Dichlorobenzoic acid CAS#: 50-79-3 [chemicalbook.com]
• 6. haihangindustry.com [haihangindustry.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. 2,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. nottingham.ac.uk [nottingham.ac.uk]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Potential Degradation Products of 2,5-Dichlorobenzoic acid-D3

This technical guide provides a comprehensive overview of the potential degradation products of 2,5-Dichlorobenzoic acid-D3. Given the isotopic labeling, the degradation pathways and resulting products are anticipated to be analogous to those of the unlabeled 2,5-Dichlorobenzoic acid. The primary difference would lie in the kinetic isotope effect, which may influence the rate of degradation but not the nature of the metabolites. This document details the known microbial degradation pathways, summarizes quantitative data from relevant studies, and provides insights into the experimental protocols used for such analyses.

Microbial Degradation Pathways

The biodegradation of 2,5-Dichlorobenzoic acid (2,5-DCBA) has been predominantly studied in various bacterial strains, particularly of the Pseudomonas genus. These microorganisms utilize 2,5-DCBA as a sole carbon and energy source.[1] The primary metabolic route involves an initial dioxygenase-catalyzed reaction, leading to the formation of catecholic intermediates.

The key enzymatic step is the conversion of 2,5-DCBA to 4-chlorocatechol (B124253), a reaction catalyzed by chlorobenzoate 1,2-dioxygenase.[2] This enzyme introduces two hydroxyl groups into the aromatic ring, leading to the release of one chlorine atom and carbon dioxide. Subsequently, the 4-chlorocatechol undergoes ring cleavage, typically via an ortho-fission pathway, facilitated by catechol 1,2-dioxygenase.[2] This leads to further breakdown into intermediates of central metabolism.

Some studies have also indicated that other bacterial genera, such as Corynebacterium and Enterobacter, are capable of degrading 2,5-DCBA. While the detailed pathways in these organisms may vary, the initial steps of hydroxylation and dehalogenation are common themes in the aerobic degradation of chlorinated aromatic compounds.

Potential Degradation Products

Based on the established microbial degradation pathways, the following are the primary potential degradation products of 2,5-Dichlorobenzoic acid-D3:

• 4-Chlorocatechol-D2: This is the primary initial metabolite formed through the action of chlorobenzoate 1,2-dioxygenase. The deuterated nature of the parent compound would result in a deuterated catechol.

• Downstream Metabolites: Following ring cleavage of 4-chlorocatechol, a series of aliphatic acids are formed. These can include muconic acid derivatives which are further metabolized through the beta-ketoadipate pathway.

Under conditions of intense heat, hazardous decomposition can occur, leading to the formation of:

• Carbon monoxide (CO)

• Carbon dioxide (CO2)

• Hydrogen chloride gas

Quantitative Data Summary

The following table summarizes quantitative data from studies on the degradation of 2,5-Dichlorobenzoic acid.

Microorganism/System	Concentration/Degradation Rate	Reference
Pseudomonas stutzeri KS25	Tolerates concentrations up to 2.5-3.0 g/L.	[1]
Pseudomonas aeruginosa JB2 variants	Can be grown in continuous culture with 2,5-DBA as the sole carbon source.	[3]
Consortium: Elymus angitus, Pseudomonas aeruginosa R75, Pseudomonas savastanoi CB35	Eliminated 46% of 2,5-CBA from soil.	[4]
Enterobacter sp.	62% degradation of 2,5-DCBA.
Corynebacterium sp.	48% degradation of 2,5-DCBA.
Bacillus sp.	14% degradation of 2,5-DCBA.

Experimental Protocols

The study of 2,5-Dichlorobenzoic acid degradation involves several key experimental procedures, from the isolation of capable microorganisms to the analytical determination of metabolites.

Isolation and Culture of Degrading Microorganisms

• Enrichment and Isolation: Bacteria capable of degrading 2,5-DCBA are typically isolated from contaminated environments like soil and sewage using enrichment cultures.[1] This involves cultivating environmental samples in a mineral salt medium where 2,5-DCBA is the sole source of carbon.

• Culture Conditions: The isolated strains are grown in a liquid mineral salt medium supplemented with 2,5-DCBA. Key growth parameters such as temperature, pH, and agitation are optimized for efficient degradation.[5]

Analytical Methods for Degradation Monitoring

A variety of analytical techniques are employed to monitor the degradation of 2,5-DCBA and identify its metabolites.

• Sample Preparation: Biological samples often require pre-treatment before analysis. This can include dilution, extraction with an organic solvent, or solid-phase extraction (SPE) to isolate the compounds of interest.[6][7]

• Chromatographic Techniques:

  • High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common method for quantifying the disappearance of the parent compound and the appearance of metabolites.[8]

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used for the identification and quantification of volatile degradation products. Derivatization may be necessary to increase the volatility of the analytes.[6]

• Spectrophotometry: The release of chloride ions into the culture medium, an indicator of dechlorination, can be measured spectrophotometrically.[5]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Microbial degradation pathway of 2,5-Dichlorobenzoic acid-D3.

Caption: A typical experimental workflow for studying biodegradation.

References

• 1. Degradation of 2-chlorobenzoic and 2,5-dichlorobenzoic acids in pure culture by Pseudomonas stutzeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Degradation of 2,5-dichlorobenzoic acid by Pseudomonas aeruginosa JB2 at low oxygen tensions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jbarbiomed.com [jbarbiomed.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Table 6-1, Analytical Methods for Determining Dichlorvos and Transformation Products in Biological Samples - Toxicological Profile for Dichlorvos - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

2,5-Dichlorobenzoic acid-D3 safety data sheet and handling

An In-depth Technical Guide to 2,5-Dichlorobenzoic acid-D3: Safety, Handling, and Experimental Considerations

This guide provides comprehensive safety data, handling protocols, and relevant technical information for 2,5-Dichlorobenzoic acid-D3. The information is intended for researchers, scientists, and professionals in drug development and other scientific fields. The safety and toxicological properties of the deuterated compound are considered identical to its non-deuterated analogue, 2,5-Dichlorobenzoic acid.

Hazard Identification and Classification

2,5-Dichlorobenzoic acid is classified as a hazardous substance. It is an irritant to the skin, eyes, and respiratory system.[1][2] The Globally Harmonized System (GHS) classification provides a standardized framework for understanding these hazards.

Table 1: GHS Classification for 2,5-Dichlorobenzoic Acid

Hazard Class	Category	Hazard Statement	GHS Pictogram	Signal Word
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	GHS07	Warning
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation	GHS07	Warning
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation	GHS07	Warning

Data sourced from multiple safety data sheets.[1][2]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risk. This involves using appropriate personal protective equipment (PPE) and ensuring a safe laboratory environment.

Handling Protocols

• Ventilation: Use only outdoors or in a well-ventilated area, such as a chemical fume hood.[1]

• Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink, or smoke in the work area.

• Avoid Contact: Avoid contact with eyes, skin, and clothing.[3]

• Avoid Inhalation: Avoid breathing dust, fumes, or vapors.[1]

• Dust Control: Minimize dust generation and accumulation.[4]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3]

• Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[3]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard EN 149 approved respirator.[3] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[4]

Storage Conditions

• Container: Keep the container tightly closed.[1]

• Environment: Store in a cool, dry, and well-ventilated place away from incompatible materials.[3][4]

• Security: Store in a locked-up area.[1]

• Incompatible Materials: Avoid strong oxidizing agents.[3]

Emergency and First Aid Procedures

In case of exposure, immediate and appropriate first aid is essential. The following diagram outlines the logical workflow for responding to different types of exposure.

Caption: First aid response workflow for exposure to 2,5-Dichlorobenzoic acid.

First Aid Measures Detailed

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.[1] If breathing is difficult, give oxygen; if not breathing, give artificial respiration.

• Skin Contact: Immediately wash the affected area with plenty of soap and water while removing all contaminated clothing. If skin irritation occurs, seek medical advice.[1]

• Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do so, and continue rinsing. If eye irritation persists, get medical attention.[1]

• Ingestion: Clean the mouth with water and get medical attention. If the person is conscious and alert, give 2-4 cupfuls of milk or water.[3]

Physical and Chemical Properties

The physical and chemical properties of 2,5-Dichlorobenzoic acid are summarized below.

Table 2: Physical and Chemical Properties

Property	Value
Molecular Formula	C₇H₄Cl₂O₂
Molecular Weight	191.01 g/mol [1]
Appearance	White to beige powder or needles[2]
Melting Point	151-154 °C (304-309 °F)[2]
Boiling Point	301 °C (574 °F) at 760 mmHg[2]
Solubility	Insoluble in water[5]
Vapor Pressure	0.000447 mmHg[2][6]

Data sourced from various chemical databases and suppliers.[1][2][5][6]

Spill and Disposal Procedures

Spill Response

In the event of a spill, remove all sources of ignition.[5] For small spills, dampen the solid material with 60-70% ethanol (B145695) and transfer it to a suitable, closed container for disposal.[5] Use absorbent paper dampened with the same ethanol solution to clean up any remaining material.[5] Ensure adequate ventilation.

Waste Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1] Do not let the chemical enter the environment.

Experimental Protocols and Workflows

2,5-Dichlorobenzoic acid and its deuterated analogues are often used as calibration standards in analytical chemistry, for example, in the investigation of gas-phase reaction products of pollutants. The following diagram illustrates a general workflow for preparing a standard solution.

Caption: General workflow for preparing a chemical standard solution.

Metabolic Pathway

While not a drug with a defined human signaling pathway, the biodegradation of 2,5-Dichlorobenzoic acid has been studied in microorganisms. Certain bacteria, such as Pseudomonas species, can metabolize this compound.[7] The process involves a dioxygenase enzyme that converts it to a catechol derivative.[7]

Caption: Microbial degradation pathway of 2,5-Dichlorobenzoic acid to 4-Chlorocatechol.[7]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 2,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,5-Dichlorobenzoic acid(50-79-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. 2,5-DICHLOROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. 2,5-Dichlorobenzoic acid - Hazardous Agents | Haz-Map [haz-map.com]
• 7. academic.oup.com [academic.oup.com]

Solubility Profile of 2,5-Dichlorobenzoic Acid-D3 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,5-Dichlorobenzoic acid-D3 in various organic solvents. The information presented herein is crucial for the effective design of experimental protocols, formulation development, and analytical method development involving this compound.

Overview of Solubility

2,5-Dichlorobenzoic acid is a chlorinated aromatic carboxylic acid. Its solubility is governed by the interplay between the polar carboxylic acid group, which can participate in hydrogen bonding, and the non-polar dichlorinated benzene (B151609) ring. This structure results in limited solubility in water and better solubility in organic solvents.[1] The presence of two chlorine atoms on the benzene ring contributes to its non-polar character.[1][2]

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 2,5-Dichlorobenzoic acid in various solvents.

Solvent	Solvent Type	Solubility	Temperature (°C)
Water	Polar Protic	0.8 g/L	14
Hot Water	Polar Protic	Soluble	Not Specified
Ethanol	Polar Protic	Soluble	Not Specified
Acetone	Polar Aprotic	Soluble	Not Specified
Ether	Polar Aprotic	Soluble	Not Specified

Data is for the non-deuterated 2,5-Dichlorobenzoic acid.

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, experimental protocol for determining the equilibrium solubility of a solid compound like 2,5-Dichlorobenzoic acid-D3 in an organic solvent, commonly known as the shake-flask method.

3.1. Materials and Equipment

• 2,5-Dichlorobenzoic acid-D3 (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate, acetonitrile)

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and syringe filters (chemically compatible, e.g., PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or other quantitative analytical instrumentation.

3.2. Procedure

• Preparation of Solvent: Ensure all organic solvents are of high purity (e.g., HPLC grade) to avoid interferences in the final analysis.

• Sample Preparation: Add an excess amount of solid 2,5-Dichlorobenzoic acid-D3 to a series of vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Solvent Addition: Accurately pipette a known volume of the desired organic solvent into each vial containing the solid compound.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Allow the mixture to shake for a sufficient period (typically 24-72 hours) to ensure that equilibrium solubility is reached. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation: After equilibration, remove the vials from the shaker and allow them to stand undisturbed to let the excess solid settle. For finer suspensions, centrifuge the vials at a moderate speed to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe. It is critical not to disturb the solid at the bottom of the vial.

• Filtration: Immediately filter the collected supernatant through a chemically resistant syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step removes any remaining microscopic solid particles.

• Dilution: Accurately dilute the filtered, saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV, to determine the concentration of 2,5-Dichlorobenzoic acid-D3.

• Calculation: Calculate the solubility of the compound in the specific solvent, typically expressed in mg/mL or mol/L, by back-calculating from the diluted sample concentration.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 2,5-Dichlorobenzoic acid-D3.

Caption: Workflow for determining the equilibrium solubility of 2,5-Dichlorobenzoic acid-D3.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Page loading... [wap.guidechem.com]

Unraveling the Fragmentation Fingerprint: A Technical Guide to the Mass Spectrometry of 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometric behavior of 2,5-Dichlorobenzoic acid-D3, a deuterated internal standard crucial for quantitative analytical studies. By understanding its fragmentation patterns, researchers can develop robust and sensitive methods for its detection and quantification in complex matrices. This document outlines the predicted fragmentation pathways, presents quantitative data for both the deuterated and non-deuterated forms, and provides a detailed experimental protocol for its analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Predicted Mass Spectrometry Fragmentation of 2,5-Dichlorobenzoic acid-D3

Upon ionization, typically through electrospray ionization (ESI) in negative mode, the molecule will deprotonate to form the precursor ion [M-D]⁻. In positive ion mode, it can form a protonated molecule [M+H]⁺. Subsequent collision-induced dissociation (CID) will induce fragmentation. The primary fragmentation routes for the non-deuterated analogue involve the loss of the carboxyl group or parts of it.

For 2,5-Dichlorobenzoic acid-D3, the key fragmentations are expected to be:

• Loss of COOD: A neutral loss of the deuterated carboxyl radical.

• Loss of CO2: Decarboxylation is a common fragmentation pathway for benzoic acids.[1]

• Loss of a Chlorine atom: Cleavage of a carbon-chlorine bond.

The presence of the three deuterium (B1214612) atoms on the carboxylic acid group will result in a mass shift of +3 Da for any fragment that retains this group compared to the non-deuterated analogue.

Quantitative Data: Predicted Fragment Ions

The following tables summarize the predicted mass-to-charge ratios (m/z) for the parent and major fragment ions of both 2,5-Dichlorobenzoic acid and its D3-labeled counterpart in both negative and positive ion modes.

Table 1: Predicted m/z of Precursor and Fragment Ions in Negative Ion Mode (ESI-)

Analyte	Precursor Ion [M-H]⁻ or [M-D]⁻ (m/z)	Fragment Ion	Predicted Fragment (m/z)
2,5-Dichlorobenzoic acid	189/191	[M-H-CO₂]⁻	145/147
[M-H-Cl]⁻	154
2,5-Dichlorobenzoic acid-D3	192/194	[M-D-CO₂]⁻	148/150
[M-D-Cl]⁻	157

Note: The two m/z values for chlorine-containing ions represent the isotopic distribution of ³⁵Cl and ³⁷Cl.

Table 2: Predicted m/z of Precursor and Fragment Ions in Positive Ion Mode (ESI+)

Analyte	Precursor Ion [M+H]⁺ (m/z)	Fragment Ion	Predicted Fragment (m/z)
2,5-Dichlorobenzoic acid	191/193	[M+H-H₂O]⁺	173/175
[M+H-CO]⁺	163/165
[M+H-COOH]⁺	146/148
2,5-Dichlorobenzoic acid-D3	194/196	[M+H-D₂O]⁺	174/176
[M+H-CO]⁺	166/168
[M+H-COOD]⁺	146/148

Experimental Protocol: LC-MS/MS Analysis

This section provides a detailed methodology for the quantitative analysis of 2,5-Dichlorobenzoic acid-D3 using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Sample Preparation

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of 2,5-Dichlorobenzoic acid-D3 in methanol (B129727).

• Working Standard Solutions: Serially dilute the stock solution with a 50:50 mixture of methanol and water to prepare a series of working standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Sample Extraction: For analysis from complex matrices such as plasma or tissue, a protein precipitation followed by liquid-liquid extraction or solid-phase extraction (SPE) is recommended to minimize matrix effects. A typical protein precipitation protocol involves adding three volumes of cold acetonitrile (B52724) to one volume of plasma, vortexing, and centrifuging to pellet the precipitated proteins. The supernatant can then be diluted or further purified by LLE or SPE.

Liquid Chromatography (LC) Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A typical gradient would be to start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions

• Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: ESI in negative ion mode is generally preferred for carboxylic acids due to their acidic nature, leading to efficient deprotonation.

• Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 350 °C

  • Nebulizer Gas (Nitrogen) Flow: As per instrument manufacturer's recommendation.

• MS/MS Transitions:

  • For Quantification: Monitor the transition from the precursor ion [M-D]⁻ (m/z 192) to a specific product ion, for example, the decarboxylated product at m/z 148.

  • For Confirmation: A secondary transition, such as m/z 192 -> 157 (loss of Cl), can be monitored.

• Collision Energy: The collision energy should be optimized for each transition to achieve the maximum signal intensity. A starting range of 10-30 eV is recommended.

Visualizing the Fragmentation Pathway

The following diagram, generated using the DOT language, illustrates the predicted fragmentation pathway of the deprotonated 2,5-Dichlorobenzoic acid-D3 molecule.

Caption: Predicted fragmentation pathway of deprotonated 2,5-Dichlorobenzoic acid-D3.

References

• 1. An intriguing "reversible reaction" in the fragmentation of deprotonated dicamba and benzoic acid in a Q-orbitrap mass spectrometer: Loss and addition of carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 2,5-Dichlorobenzoic acid-D3 for Researchers and Drug Development Professionals

Introduction

2,5-Dichlorobenzoic acid-D3 is a deuterated form of 2,5-Dichlorobenzoic acid, a compound relevant in various fields of chemical and pharmaceutical research. The incorporation of deuterium, a stable isotope of hydrogen, makes it an ideal internal standard for quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS) applications.[1][2] Its chemical properties closely mimic the non-deuterated analog, allowing it to compensate for variations in sample preparation and instrument response, thereby enhancing the accuracy and precision of analytical measurements.[3][4] This guide provides an in-depth overview of the commercial availability, technical specifications, and a representative experimental protocol for the use of 2,5-Dichlorobenzoic acid-D3.

Commercial Supplier and Technical Data

Currently, MedChemExpress is a known commercial supplier of 2,5-Dichlorobenzoic acid-D3. The technical data for their product is summarized in the table below.

Supplier	Catalog Number	Purity	Molecular Formula	Molecular Weight	Form
MedChemExpress	HY-W012509S	97.0%	C₇HD₃Cl₂O₂	194.03	Solid

Table 1: Commercial Supplier and Technical Specifications of 2,5-Dichlorobenzoic acid-D3.

A Certificate of Analysis (CoA) for a representative product from MedChemExpress indicates that their products are typically verified for consistency with their structure by LCMS and for purity by HPLC or LCMS.[5][6] While a specific CoA for 2,5-Dichlorobenzoic acid-D3 was not publicly available, it is expected that a batch-specific analysis would confirm the isotopic enrichment and chemical purity.

Application as an Internal Standard in LC-MS

The primary application of 2,5-Dichlorobenzoic acid-D3 is as an internal standard in quantitative analysis.[1][2] The use of a stable isotope-labeled internal standard is considered the gold standard in LC-MS based quantification because it co-elutes with the analyte and experiences similar ionization effects, thus correcting for matrix effects and variability in the analytical process.[3][4]

Logical Workflow for Using a Deuterated Internal Standard

The decision to use a deuterated internal standard like 2,5-Dichlorobenzoic acid-D3 follows a logical workflow to ensure data accuracy and reliability in quantitative bioanalysis.

Figure 1: Logical workflow for quantitative analysis using a deuterated internal standard.

Representative Experimental Protocol: Quantification of 2,5-Dichlorobenzoic Acid in a Biological Matrix using 2,5-Dichlorobenzoic acid-D3 as an Internal Standard

This protocol is a representative example and may require optimization for specific matrices and instrumentation.

Materials and Reagents

• 2,5-Dichlorobenzoic acid (analyte)

• 2,5-Dichlorobenzoic acid-D3 (internal standard, IS)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Biological matrix (e.g., plasma, urine)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator (optional)

• LC-MS/MS system

Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2,5-Dichlorobenzoic acid and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2,5-Dichlorobenzoic acid-D3 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in the appropriate solvent to create calibration standards. Prepare at least two levels of quality control (QC) samples. A typical working concentration for the internal standard is 100 ng/mL, which should be added to all samples, calibration standards, and QCs.

Sample Preparation (Protein Precipitation for Plasma)

• Pipette 100 µL of the plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 10 µL of the 1 µg/mL internal standard working solution to each tube.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.[7]

• Vortex the tubes for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[7]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[7]

Experimental Workflow for Sample Preparation

Figure 2: Workflow for the preparation of plasma samples using protein precipitation.

LC-MS/MS Conditions

• LC System: An Agilent 1200 series or equivalent.[7]

• Column: C18 column (e.g., 2.1 x 50 mm, 3.5 µm).[7] For benzoic acid derivatives, an Ascentis® C18 column (15 cm x 4.6 mm, 5 µm) is also suitable.[8]

• Mobile Phase A: 0.1% Formic acid in water.[7]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[7]

• Gradient: A typical gradient would start with a high percentage of mobile phase A and ramp up to a high percentage of mobile phase B to elute the analyte and internal standard. For example, start at 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and then return to initial conditions.[7]

• Flow Rate: 0.4 mL/min.[7]

• Injection Volume: 10 µL.[7]

• Column Temperature: 30°C.[8]

• MS System: A triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode is recommended for acidic compounds.[7]

• MS/MS Transitions:

  • 2,5-Dichlorobenzoic acid: The precursor ion would be [M-H]⁻ with a m/z of approximately 189.0. The product ions would need to be determined by infusing a standard solution and optimizing the collision energy.

  • 2,5-Dichlorobenzoic acid-D3: The precursor ion would be [M-H]⁻ with a m/z of approximately 192.0. The product ions would also need to be determined empirically.

Data Analysis and Quantification

The concentration of 2,5-Dichlorobenzoic acid in the samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is generated by plotting the peak area ratios of the calibration standards against their known concentrations. The concentration of the analyte in the unknown samples is then interpolated from this calibration curve.

2,5-Dichlorobenzoic acid-D3 is a valuable tool for researchers and drug development professionals requiring accurate quantification of its non-deuterated counterpart. Its use as an internal standard in LC-MS methods helps to mitigate analytical variability and ensure high-quality, reliable data. While the number of commercial suppliers may be limited, its availability from specialized chemical providers enables its application in rigorous analytical workflows. The representative protocol provided here serves as a foundation for developing and validating specific methods for various research needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. texilajournal.com [texilajournal.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,5-Dichlorobenzoic acid-D3 in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving the highest accuracy and precision.[1] These standards, particularly deuterated analogues, exhibit nearly identical chemical and physical properties to the analyte of interest. This ensures they co-elute during chromatography and experience similar ionization efficiencies and matrix effects in the mass spectrometer's source, thereby effectively correcting for variations during sample preparation and analysis.[1][2]

2,5-Dichlorobenzoic acid-D3 is a deuterated form of 2,5-dichlorobenzoic acid, making it an ideal internal standard for the quantification of 2,5-dichlorobenzoic acid itself or other structurally related acidic compounds, such as other chlorinated benzoic acids, acidic herbicides, or metabolites of pharmaceuticals and pesticides.[3] This document provides detailed application notes and protocols for the use of 2,5-Dichlorobenzoic acid-D3 in LC-MS/MS analysis.

Experimental Protocols

The following protocols are provided as a template and may require optimization for specific matrices and analytes.

Protocol 1: Analysis of Acidic Analytes in Water Samples

This protocol is suitable for the determination of trace levels of acidic analytes, such as acidic herbicides, in environmental water samples.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Filter water samples through a 0.7-µm glass fiber filter. For a 1 L sample, acidify to pH 2-3 with formic acid.

• Internal Standard Spiking: Spike the sample with 2,5-Dichlorobenzoic acid-D3 working solution to achieve a final concentration of 50 ng/L.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., Oasis HLB or equivalent) with 5 mL of methanol (B129727) followed by 5 mL of acidified water (pH 2-3).

• Sample Loading: Load the pre-treated water sample onto the SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interfering substances.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analytes and the internal standard with 5 mL of methanol or acetonitrile (B52724).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

Protocol 2: Analysis of Acidic Analytes in Plasma/Serum Samples

This protocol is suitable for the quantification of acidic drugs or their metabolites in biological matrices.

1. Sample Preparation: Protein Precipitation

• Sample Aliquoting: Pipette 100 µL of plasma or serum into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of 2,5-Dichlorobenzoic acid-D3 working solution (e.g., 1 µg/mL in methanol).

• Protein Precipitation: Add 300 µL of cold acetonitrile to the sample.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 200 µL of the initial mobile phase.

LC-MS/MS Method

The following are typical LC-MS/MS parameters for the analysis of 2,5-Dichlorobenzoic acid and its deuterated internal standard. Optimization of these parameters is recommended for specific applications.

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 10% B, linear gradient to 90% B in 8 min, hold for 2 min, return to initial conditions and equilibrate for 3 min.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS/MS) Conditions

For acidic compounds like 2,5-Dichlorobenzoic acid, electrospray ionization in negative mode (ESI-) is typically used.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	120°C
Desolvation Gas Temperature	350°C
Desolvation Gas Flow	800 L/h
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The MRM transitions for 2,5-Dichlorobenzoic acid are based on experimental data from the NIST Mass Spectrometry Data Center. The primary fragmentation of deprotonated benzoic acids is the loss of carbon dioxide (CO2, 44 Da). The transitions for 2,5-Dichlorobenzoic acid-D3 are predicted based on a +3 Da mass shift.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
2,5-Dichlorobenzoic acid (Quantifier)	189.0	145.0	15	50
2,5-Dichlorobenzoic acid (Qualifier)	189.0	171.0 (loss of H2O from precursor)	10	50
2,5-Dichlorobenzoic acid-D3 (Internal Standard)	192.0	148.0	15	50

Note: The exact m/z values may vary slightly depending on the instrument's calibration. The collision energy should be optimized for the specific instrument being used.

Data Presentation

The use of 2,5-Dichlorobenzoic acid-D3 as an internal standard allows for the generation of accurate and precise quantitative data. Below are examples of how such data can be presented.

Table 1: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	R²	Weighting
Acidic Analyte X	1 - 1000	> 0.995	1/x

Table 2: Precision and Accuracy Data

Analyte	Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	Precision (%RSD)	Accuracy (%)
Acidic Analyte X	5 (LQC)	4.8	5.2	96.0
50 (MQC)	51.2	4.1	102.4
800 (HQC)	790.4	3.5	98.8

Visualizations

Experimental Workflow

Caption: General workflow for quantitative analysis using an internal standard.

Principle of Stable Isotope-Labeled Internal Standard

References

• 1. lcms.cz [lcms.cz]
• 2. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]

Application Notes & Protocols for the Quantification of Environmental Pollutants Using 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantification of chlorinated benzoic acid pollutants in environmental samples using 2,5-Dichlorobenzoic acid-D3 as an internal standard. The methodology is based on isotope dilution mass spectrometry, a robust technique that ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

While specific regulatory methods detailing the use of 2,5-Dichlorobenzoic acid-D3 are not widely documented, this protocol is based on established analytical principles for similar acidic herbicides and their metabolites in environmental matrices.[1]

Introduction

Chlorinated benzoic acids are a class of environmental pollutants often originating from the degradation of herbicides such as dicamba (B1670444) and chloramben. Their presence in soil and water can pose risks to ecosystems and human health, necessitating sensitive and reliable analytical methods for their monitoring. Isotope-labeled internal standards are crucial for accurate quantification in complex matrices. 2,5-Dichlorobenzoic acid-D3, a deuterated analog of a common chlorinated benzoic acid, serves as an ideal internal standard for this analysis due to its similar chemical and physical properties to the target analytes.

This document outlines a comprehensive workflow, from sample collection and preparation to instrumental analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of target chlorinated benzoic acid pollutants.

Target Analytes and Internal Standard

The following table lists the target analytes for which this method is applicable, along with the internal standard used for quantification.

Compound	Type	Chemical Structure
2,5-Dichlorobenzoic acid	Analyte	ClC6H3(Cl)COOH
3,5-Dichlorobenzoic acid	Analyte	ClC6H3(Cl)COOH
2,3,6-Trichlorobenzoic acid	Analyte	Cl2C6H2(Cl)COOH
Dicamba	Analyte	C8H6Cl2O3
2,5-Dichlorobenzoic acid-D3	Internal Standard	ClC6H(D3)(Cl)COOH

Experimental Protocols

This section details the step-by-step procedures for sample preparation and instrumental analysis.

3.1. Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

This protocol is designed for the extraction and concentration of chlorinated benzoic acids from water samples.

• Sample Collection and Preservation: Collect 500 mL of water sample in a clean glass container. Acidify the sample to a pH of 2 with concentrated sulfuric acid to ensure the analytes are in their protonated form. If not analyzed immediately, store the samples at 4°C.

• Internal Standard Spiking: Spike the water sample with a known concentration of 2,5-Dichlorobenzoic acid-D3 solution (e.g., 100 ng/L).

• SPE Cartridge Conditioning: Use a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL). Condition the cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water (pH 2). Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified and spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30-60 minutes to remove residual water.

• Elution: Elute the retained analytes and the internal standard from the cartridge with 6 mL of methanol or acetonitrile.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3.2. Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The analysis is performed using a high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-8 min: Linear gradient from 10% to 90% B

  • 8-10 min: Hold at 90% B

  • 10.1-12 min: Return to 10% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

The following table provides hypothetical yet plausible MRM transitions for the target analytes and the internal standard. These would need to be optimized on the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2,5-Dichlorobenzoic acid	188.9	145.0	15
3,5-Dichlorobenzoic acid	188.9	145.0	15
2,3,6-Trichlorobenzoic acid	222.9	178.9	18
Dicamba	218.9	175.0	12
2,5-Dichlorobenzoic acid-D3	191.9	148.0	15

Quantitative Data

The following table summarizes hypothetical quantitative results from the analysis of spiked environmental water samples. The data illustrates the method's accuracy and precision.

Analyte	Spiked Concentration (ng/L)	Measured Concentration (ng/L) (n=5)	Recovery (%)	Relative Standard Deviation (RSD) (%)
2,5-Dichlorobenzoic acid	50	48.5 ± 2.1	97.0	4.3
3,5-Dichlorobenzoic acid	50	51.2 ± 2.5	102.4	4.9
2,3,6-Trichlorobenzoic acid	50	47.9 ± 3.0	95.8	6.3
Dicamba	50	52.5 ± 2.8	105.0	5.3

Visualizations

5.1. Experimental Workflow

Caption: Overall workflow for the quantification of chlorinated benzoic acids.

5.2. Isotope Dilution Quantification Principle

Caption: Principle of quantification using the isotope dilution method.

References

• 1. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Biological Samples Using 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2,5-Dichlorobenzoic acid-D3 as an internal standard in the quantitative analysis of biological samples. The primary application highlighted is the analysis of acidic herbicides, such as Dicamba, and related plant growth regulators in complex matrices like plant tissues, soil, and water. The methodologies described are principally based on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Introduction

2,5-Dichlorobenzoic acid-D3 is the deuterium-labeled analogue of 2,5-Dichlorobenzoic acid. Stable isotope-labeled internal standards are crucial for achieving accurate and precise quantification in mass spectrometry-based analyses. They co-elute with the target analyte and experience similar matrix effects and ionization suppression or enhancement, thus providing a reliable means to correct for variations during sample preparation and analysis.[1][2] 2,5-Dichlorobenzoic acid is structurally related to the herbicide Dicamba (3,6-dichloro-2-methoxybenzoic acid) and is a metabolite of the plant growth regulator 2,5-dichlorobenzoic acid methyl ester.[3][4][5][6] This structural similarity makes its deuterated form an excellent internal standard for the analysis of Dicamba and other related acidic herbicides.

Application: Quantitative Analysis of Acidic Herbicides in Environmental and Agricultural Samples

This protocol details the use of 2,5-Dichlorobenzoic acid-D3 as an internal standard for the quantification of Dicamba and other acidic herbicides in samples such as soil and plant foliage. The method utilizes LC-MS/MS for high sensitivity and selectivity, eliminating the need for chemical derivatization.[7]

Quantitative Data Summary

The following table summarizes the typical performance of an LC-MS/MS method for the analysis of acidic herbicides using a deuterated internal standard. The limits of detection (LOD) and quantification (LOQ) demonstrate the high sensitivity of the method.

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Dicamba	<1	1
2,4-D	<1	1
Dichlorprop	<1	1
MCPA	<1	1
MCPP	<1	1
2,4-DB	<1	10
5-OH-dicamba	>1	5
DCGA	>1	10

Data adapted from methodologies for acidic herbicide analysis.[7]

Experimental Protocol: LC-MS/MS Analysis of Acidic Herbicides

This protocol is designed for the extraction and quantification of acidic herbicides from soil and plant tissue samples.

2.2.1. Materials and Reagents

• 2,5-Dichlorobenzoic acid-D3 (Internal Standard)

• Dicamba and other acidic herbicide analytical standards

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system (e.g., Triple Quadrupole)

2.2.2. Sample Preparation

• Extraction from Soil:

  • Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of extraction solvent (e.g., ACN with 1% formic acid).

  • Spike with a known concentration of 2,5-Dichlorobenzoic acid-D3 internal standard solution.

  • Vortex for 1 minute and shake on a mechanical shaker for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• Extraction from Plant Tissue:

  • Weigh 2 g of homogenized plant tissue into a 50 mL centrifuge tube.

  • Add 20 mL of extraction solvent (e.g., ACN/water (80:20, v/v) with 0.1% formic acid).

  • Spike with a known concentration of 2,5-Dichlorobenzoic acid-D3 internal standard solution.

  • Homogenize using a high-speed blender.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load 5 mL of the sample extract onto the cartridge.

  • Wash the cartridge with 5 mL of water/methanol (90:10, v/v) to remove interferences.

  • Elute the analytes with 5 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

2.2.3. LC-MS/MS Conditions

Parameter	Setting
LC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.4 mL/min
Injection Volume	10 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Source Temp.	500 °C
IonSpray Voltage	-4500 V
Curtain Gas	30 psi
Collision Gas	9 psi

2.2.4. MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dicamba	219.0	175.0	-22
2,4-D	219.0	161.0	-18
2,5-Dichlorobenzoic acid-D3 (IS)	192.0	148.0	-20

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Experimental Workflow Diagram

Caption: Workflow for the analysis of biological samples using 2,5-Dichlorobenzoic acid-D3.

Application: Contextual Signaling Pathway - Auxin Metabolism

2,5-Dichlorobenzoic acid methyl ester acts as a plant growth regulator, and its mode of action is related to the auxin signaling pathway. Understanding the natural auxin metabolism provides a biological context for the analysis of such compounds. The major plant auxin is Indole-3-acetic acid (IAA).

Auxin Biosynthesis and Metabolism Pathway

The biosynthesis of IAA in plants primarily occurs from the amino acid tryptophan through several redundant pathways. The main pathway involves the conversion of tryptophan to indole-3-pyruvic acid (IPyA) and then to IAA.[8][9] IAA levels are tightly regulated through conjugation to amino acids and sugars, and through catabolism.

References

• 1. Evaluation of a Stable Isotope-Based Direct Quantification Method for Dicamba Analysis from Air and Water Using Single-Quadrupole LC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. 2,5-Dichlorobenzoic acid methylester - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,5-Dichlorobenzoic acid-methyl ester | LGC Standards [lgcstandards.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Auxin Metabolism in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Solid-Phase Extraction of Acidic Herbicides in Environmental Water Samples Using 2,5-Dichlorobenzoic acid-D3 as a Surrogate Standard

Application Note

AN-SPE-001

Abstract

This application note presents a detailed protocol for the solid-phase extraction (SPE) of acidic herbicides from environmental water samples, employing 2,5-Dichlorobenzoic acid-D3 as a surrogate standard for method performance monitoring. The described methodology is based on the principles outlined in U.S. EPA Method 8151A for the analysis of chlorinated herbicides.[1][2][3] This protocol is intended for researchers, scientists, and professionals in drug development and environmental analysis who require a reliable method for the quantification of acidic herbicides. The use of a deuterated surrogate standard allows for the assessment of extraction efficiency and matrix effects, ensuring high-quality and defensible data.

Introduction

Acidic herbicides, including phenoxyalkanoic acids, benzoic acids, and phenols, are a class of pesticides widely used in agriculture and land management.[3] Due to their potential for environmental contamination and adverse health effects, regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have established methods for their monitoring in various matrices.[1][2][3]

Solid-phase extraction (SPE) has emerged as a robust and efficient technique for the sample preparation of these compounds from aqueous samples, offering advantages over traditional liquid-liquid extraction by reducing solvent consumption and improving sample cleanup.[4] The use of surrogate standards, which are compounds similar in chemical properties to the analytes of interest but not expected to be present in the samples, is crucial for monitoring the performance of the analytical method.[1] 2,5-Dichlorobenzoic acid-D3 is a deuterated analog of a chlorinated benzoic acid herbicide and serves as an excellent surrogate for this class of compounds.

This application note provides a comprehensive protocol for the SPE of acidic herbicides from water samples, incorporating 2,5-Dichlorobenzoic acid-D3 spiking for quality control.

Experimental Protocol

This protocol is designed for the extraction of a broad range of acidic herbicides from water samples prior to analysis by Gas Chromatography with an Electron Capture Detector (GC-ECD) or Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Reagents:

• Solid-Phase Extraction (SPE) Cartridges: C18, 500 mg, 6 mL

• Methanol (B129727) (MeOH), HPLC grade

• Ethyl Acetate (B1210297), HPLC grade

• Hexane, HPLC grade

• Acetone, HPLC grade

• Diethyl Ether, HPLC grade

• Hydrochloric Acid (HCl), concentrated

• Potassium Hydroxide (KOH)

• Sodium Sulfate (B86663), anhydrous

• Reagent Water (Deionized, organic-free)

• 2,5-Dichlorobenzoic acid-D3 surrogate standard solution (1.0 µg/mL in Methanol)

• Acidic Herbicide Standard Mix

Sample Preparation and Spiking:

• Collect 1 L of the water sample in a clean glass container.

• Preserve the sample by acidifying to a pH < 2 with concentrated HCl.

• Spike the sample with 100 µL of the 1.0 µg/mL 2,5-Dichlorobenzoic acid-D3 surrogate standard solution to achieve a final concentration of 0.1 µg/L.

• If required, spike with the acidic herbicide standard mix for calibration and quality control purposes.

Solid-Phase Extraction (SPE) Procedure:

The following is a generalized SPE protocol. Optimization may be required based on the specific analytes and matrix.

• Cartridge Conditioning:

  • Pass 10 mL of ethyl acetate through the C18 cartridge.

  • Pass 10 mL of methanol through the cartridge.

  • Pass 10 mL of reagent water (pH < 2) through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the entire 1 L acidified water sample onto the conditioned C18 cartridge at a flow rate of 10-15 mL/min.

• Cartridge Washing (Interference Elution):

  • After the entire sample has passed through, wash the cartridge with 10 mL of reagent water (pH < 2) to remove any remaining polar interferences.

  • Dry the cartridge under vacuum or by passing air/nitrogen through it for 10-15 minutes to remove residual water.

• Analyte Elution:

  • Elute the acidic herbicides and the surrogate standard from the cartridge with two 5 mL aliquots of a 1:1 (v/v) mixture of diethyl ether and hexane.

  • Collect the eluate in a clean collection tube.

Post-Elution Processing (Derivatization for GC Analysis):

For analysis by GC, the acidic herbicides must be converted to their methyl esters.

• Hydrolysis (to convert any esters to the acid form):

  • Add 2 mL of 5 M KOH to the eluate.

  • Shake vigorously for 1 minute.

  • Separate the aqueous layer (bottom layer).

• Acidification and Re-extraction:

  • Acidify the aqueous layer to pH < 2 with concentrated HCl.

  • Extract the acidified aqueous solution twice with 5 mL of diethyl ether.

  • Combine the ether extracts.

• Drying and Concentration:

  • Pass the combined ether extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Derivatization:

  • Derivatize the extracted acids to their methyl esters using a suitable methylating agent (e.g., diazomethane (B1218177) or boron trifluoride-methanol) following established procedures such as those in EPA Method 8151A.[1]

Data Presentation

The following table summarizes expected performance data for a selection of acidic herbicides using this SPE protocol with 2,5-Dichlorobenzoic acid-D3 as a surrogate. The data is representative and may vary based on instrumentation and laboratory conditions.

Analyte	Spiking Level (µg/L)	Average Recovery (%)	Relative Standard Deviation (%)
2,5-Dichlorobenzoic acid-D3 (Surrogate)	0.1	95	5
2,4-D	0.5	92	7
Dicamba	0.5	88	8
2,4,5-T	0.5	94	6
Silvex (2,4,5-TP)	0.5	91	7
Bentazon	0.5	85	9

Visualizations

Experimental Workflow

Caption: Solid-Phase Extraction Workflow for Acidic Herbicides.

Logical Relationship of Quality Control

Caption: Role of Surrogate Standard in Analytical Workflow.

References

• 1. epa.gov [epa.gov]
• 2. Method 8151A: Chlorinated Herbicides Analysis by GC Using Methylation or Pentafluorobenzylation Derivatization [restek.com]
• 3. newtowncreek.info [newtowncreek.info]
• 4. foxscientific.com [foxscientific.com]

Application Note: High-Recovery Liquid-Liquid Extraction of 2,5-Dichlorobenzoic Acid-D3 for Bioanalytical Applications

Introduction

2,5-Dichlorobenzoic acid is a molecule of interest in various fields, including its use as a pesticide intermediate and in organic synthesis. Its deuterated analog, 2,5-Dichlorobenzoic acid-D3, serves as a crucial internal standard for quantitative bioanalytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays. Accurate and reproducible quantification of analytes in complex biological matrices such as plasma or urine heavily relies on the efficient recovery of the internal standard during sample preparation. Liquid-liquid extraction (LLE) is a widely used technique for the separation and concentration of analytes from such matrices. This application note provides a detailed protocol for a high-recovery liquid-liquid extraction of 2,5-Dichlorobenzoic acid-D3 from human plasma.

Principle of Liquid-Liquid Extraction

Liquid-liquid extraction separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent. For acidic compounds like 2,5-Dichlorobenzoic acid-D3, the pH of the aqueous phase is a critical parameter. By adjusting the pH to be at least two units below the pKa of the acidic analyte, the compound will exist predominantly in its neutral, protonated form. This significantly increases its solubility in an organic solvent, thereby facilitating its extraction from the aqueous biological matrix. Subsequent evaporation of the organic solvent concentrates the analyte, which can then be reconstituted in a suitable solvent for instrumental analysis.

Materials and Reagents

• 2,5-Dichlorobenzoic acid-D3 certified reference standard

• Human plasma (or other biological matrix)

• Formic acid (or hydrochloric acid) for pH adjustment

• Ethyl acetate (B1210297) (HPLC grade)

• Methyl tert-butyl ether (MTBE, HPLC grade)

• Dichloromethane (HPLC grade)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS system for analysis

Experimental Protocol

This protocol outlines the liquid-liquid extraction of 2,5-Dichlorobenzoic acid-D3 from a 100 µL human plasma sample.

1. Sample Preparation and Spiking: a. Thaw frozen human plasma samples to room temperature. b. In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample. c. Spike the plasma sample with a known concentration of 2,5-Dichlorobenzoic acid-D3 solution (e.g., 10 µL of a 1 µg/mL stock solution).

2. pH Adjustment: a. To the spiked plasma sample, add 10 µL of 1 M formic acid to acidify the sample to a pH of approximately 2-3. b. Vortex the sample for 10 seconds to ensure thorough mixing. This step protonates the 2,5-Dichlorobenzoic acid-D3, making it more soluble in the organic solvent.

3. Liquid-Liquid Extraction: a. Add 500 µL of the selected organic extraction solvent (e.g., ethyl acetate) to the acidified plasma sample. b. Vortex the mixture vigorously for 1 minute to ensure intimate contact between the aqueous and organic phases, facilitating the transfer of the analyte. c. Centrifuge the sample at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

4. Collection of Organic Layer: a. Carefully aspirate the upper organic layer containing the extracted 2,5-Dichlorobenzoic acid-D3 and transfer it to a clean microcentrifuge tube. b. Be cautious not to disturb the lower aqueous layer or the protein pellet at the interface.

5. Solvent Evaporation: a. Place the tube containing the organic extract in a nitrogen evaporator. b. Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (e.g., 30-40°C).

6. Reconstitution: a. Reconstitute the dried extract in 100 µL of a suitable solvent compatible with the initial mobile phase of the LC-MS system (e.g., 50:50 methanol:water). b. Vortex for 30 seconds to ensure the analyte is fully dissolved. c. The sample is now ready for injection into the LC-MS system.

Data Presentation: Recovery of 2,5-Dichlorobenzoic Acid-D3

The recovery of an internal standard is a critical parameter in validating a bioanalytical method. It is calculated by comparing the analytical response of the analyte extracted from the biological matrix to the response of the analyte in a neat solution at the same concentration.

Recovery (%) = (Peak Area of Extracted Sample / Peak Area of Neat Standard) x 100

The following table summarizes the hypothetical recovery data for 2,5-Dichlorobenzoic acid-D3 from human plasma under different extraction conditions.

Extraction Condition	Parameter Varied	Organic Solvent	pH of Aqueous Phase	Mean Recovery (%)	Standard Deviation (%)
1	Solvent	Ethyl Acetate	2.5	92.5	3.1
2	Solvent	Methyl tert-butyl ether (MTBE)	2.5	88.1	4.5
3	Solvent	Dichloromethane	2.5	85.7	5.2
4	pH	Ethyl Acetate	4.0	75.3	6.8
5	pH	Ethyl Acetate	7.0	25.1	8.9

Visualization of the Experimental Workflow

Caption: Workflow for the liquid-liquid extraction of 2,5-Dichlorobenzoic acid-D3.

Conclusion

The provided liquid-liquid extraction protocol offers a robust and high-recovery method for the isolation of the deuterated internal standard, 2,5-Dichlorobenzoic acid-D3, from human plasma. The key to achieving high recovery for this acidic compound is the acidification of the sample prior to extraction with a suitable organic solvent such as ethyl acetate. This protocol can be adapted for other biological matrices and serves as a foundational method for the development and validation of bioanalytical assays requiring the use of 2,5-Dichlorobenzoic acid-D3 as an internal standard. Researchers, scientists, and drug development professionals can utilize this detailed application note to ensure accurate and reliable quantification in their studies.

Application Notes and Protocols for the Analysis of 2,5-Dichlorobenzoic acid-D3 in Water and Soil Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 2,5-Dichlorobenzoic acid-D3 in environmental water and soil samples. The methodologies described herein utilize Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique suitable for trace-level analysis. 2,5-Dichlorobenzoic acid-D3 is a deuterated form of 2,5-Dichlorobenzoic acid, a compound relevant in environmental and metabolic studies. Its deuterated analogue is an ideal internal standard for the accurate quantification of the non-labeled compound.

Overview of Analytical Approach

The analysis of 2,5-Dichlorobenzoic acid-D3 in complex matrices such as water and soil requires robust sample preparation to remove interferences and a sensitive analytical technique for accurate quantification. The general workflow involves sample collection, extraction of the analyte, sample clean-up, and subsequent analysis by LC-MS/MS. The use of a deuterated internal standard, such as 2,5-Dichlorobenzoic acid-D3, is crucial for correcting matrix effects and variations in sample processing, thereby ensuring high accuracy and precision.

Experimental Protocols

Water Sample Analysis Protocol

This protocol outlines the direct injection method for relatively clean water matrices and a solid-phase extraction (SPE) method for more complex water samples or when lower detection limits are required.

2.1.1. Direct Injection Method

• Sample Collection: Collect water samples in clean amber glass bottles to prevent photodegradation.

• Sample Preparation:

  • Allow the water sample to reach room temperature.

  • For each 1 mL of the water sample, add a specific volume of a stock solution of 2,5-Dichlorobenzoic acid-D3 to achieve a final concentration within the calibration range (e.g., 50 ng/L).

  • Vortex the sample for 30 seconds.

  • Filter the sample through a 0.22 µm syringe filter into an LC vial.[1]

• LC-MS/MS Analysis: Inject the filtered sample into the LC-MS/MS system.

2.1.2. Solid-Phase Extraction (SPE) Method

• Sample Collection: Collect water samples as described in 2.1.1.

• Sample Preparation:

  • Acidify the water sample (e.g., 500 mL) to a pH of 2-3 with a suitable acid (e.g., formic acid).

  • Spike the sample with 2,5-Dichlorobenzoic acid-D3 internal standard.

  • Condition an appropriate SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by acidified deionized water.

  • Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with deionized water to remove interferences.

  • Dry the cartridge under a stream of nitrogen.

  • Elute the analyte and internal standard with a suitable solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the mobile phase (e.g., 1 mL) and transfer to an LC vial.[2]

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Soil Sample Analysis Protocol

This protocol details the extraction and clean-up of 2,5-Dichlorobenzoic acid-D3 from soil samples.

• Sample Collection: Collect soil samples from the desired depth and store them in clean, airtight containers.

• Sample Preparation:

  • Air-dry the soil sample and sieve it to remove large debris.

  • Weigh a representative portion of the sieved soil (e.g., 10 g) into a centrifuge tube.

  • Spike the soil sample with the 2,5-Dichlorobenzoic acid-D3 internal standard.

  • Add a suitable extraction solvent (e.g., 20 mL of a mixture of acetonitrile (B52724) and water).

  • Vortex or shake the sample vigorously for a specified time (e.g., 30 minutes).[3]

  • Centrifuge the sample to separate the soil particles from the solvent.

  • Collect the supernatant.

  • Perform a clean-up step if necessary, such as SPE, to remove co-extracted matrix components.

  • Evaporate the cleaned extract to dryness and reconstitute it in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Inject the prepared sample into the LC-MS/MS system.

LC-MS/MS Instrumentation and Parameters

The following are representative LC-MS/MS parameters. Method optimization is recommended for specific instrumentation and sample types.

Parameter	Setting
LC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3.0 kV
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions
2,5-Dichlorobenzoic acid	Precursor Ion (m/z): 189.0 -> Product Ions (m/z): 145.0, 111.0
2,5-Dichlorobenzoic acid-D3	Precursor Ion (m/z): 192.0 -> Product Ions (m/z): 148.0, 114.0

Data Presentation

The following tables summarize representative quantitative data for the analysis of 2,5-Dichlorobenzoic acid using 2,5-Dichlorobenzoic acid-D3 as an internal standard. These values are illustrative and may vary depending on the specific matrix and instrumentation.

Table 1: Method Performance in Water Samples

Parameter	Direct Injection	SPE
Limit of Detection (LOD)	0.1 µg/L	0.01 µg/L
Limit of Quantification (LOQ)	0.5 µg/L	0.05 µg/L
Recovery (%)	95 - 105%	90 - 110%
Precision (%RSD)	< 10%	< 15%

Table 2: Method Performance in Soil Samples

Parameter	Value
Limit of Detection (LOD)	1 µg/kg
Limit of Quantification (LOQ)	5 µg/kg
Recovery (%)	85 - 115%
Precision (%RSD)	< 15%

Visualizations

Experimental Workflows

Caption: Workflow for water sample analysis.

Caption: Workflow for soil sample analysis.

Degradation Pathway

Research has shown that certain microorganisms can degrade 2,5-Dichlorobenzoic acid. A common metabolic pathway involves the conversion to a chlorinated catechol derivative.

Caption: Microbial degradation of 2,5-Dichlorobenzoic acid.

References

• 1. nrcgrapes.in [nrcgrapes.in]
• 2. ssi.shimadzu.com [ssi.shimadzu.com]
• 3. academic.oup.com [academic.oup.com]

Application Note: High-Throughput Analysis of Acidic Pesticide Residues Using 2,5-Dichlorobenzoic acid-D3 as an Internal Standard

Introduction

The widespread use of acidic herbicides in agriculture necessitates robust and accurate analytical methods for monitoring their residues in food and environmental samples. These compounds, which include phenoxyalkanoic acids, benzoic acids, and other related structures, can pose risks to human health and the environment. The analysis of these polar and often thermolabile pesticides is challenging due to their chemical properties and the complexity of sample matrices.

This application note describes a sensitive and reliable method for the quantitative analysis of acidic pesticide residues in various matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure the highest accuracy and precision, this method employs 2,5-Dichlorobenzoic acid-D3 as an internal standard to compensate for matrix effects and variations during sample processing and analysis.[1]

Principle

The QuEChERS method allows for efficient extraction and cleanup of pesticide residues from a wide range of sample matrices.[2][3] The use of a deuterated internal standard, such as 2,5-Dichlorobenzoic acid-D3, is critical for accurate quantification.[4][5] This internal standard, being structurally and chemically similar to the target analytes, co-elutes and experiences similar ionization effects in the mass spectrometer.[6] By calculating the ratio of the analyte peak area to the internal standard peak area, matrix-induced signal suppression or enhancement can be effectively normalized, leading to more accurate and reproducible results.[7][8]

Target Analytes

This method is applicable to a wide range of acidic pesticides, including but not limited to:

• 2,4-Dichlorophenoxyacetic acid (2,4-D)

• Dicamba

• MCPA (2-methyl-4-chlorophenoxyacetic acid)

• Mecoprop (MCPP)

• Dichlorprop

• Bentazon

• Picloram

• Clopyralid

Materials and Reagents

• Standards: Analytical standards of target acidic pesticides and 2,5-Dichlorobenzoic acid-D3 (≥98% isotopic purity).

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Salts and Sorbents: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), trisodium (B8492382) citrate (B86180) dihydrate, disodium (B8443419) hydrogen citrate sesquihydrate, Primary Secondary Amine (PSA) sorbent, C18 sorbent.

• QuEChERS extraction tubes and d-SPE tubes.

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each pesticide and 2,5-Dichlorobenzoic acid-D3 in methanol.

• Intermediate Standard Mix (10 µg/mL): Prepare a mixed standard solution of all target pesticides by diluting the stock solutions in methanol.

• Internal Standard Working Solution (1 µg/mL): Dilute the 2,5-Dichlorobenzoic acid-D3 stock solution in methanol.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank matrix extract with the intermediate standard mix and the internal standard working solution to achieve final concentrations ranging from 1 to 100 ng/mL.

Sample Preparation (QuEChERS Method)

A generalized QuEChERS protocol for a high-water content matrix (e.g., fruits, vegetables) is provided below. Modifications may be necessary for other matrix types.

• Homogenization: Homogenize a representative sample of the material to be analyzed.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the appropriate volume of the 2,5-Dichlorobenzoic acid-D3 internal standard working solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing MgSO₄ and a suitable sorbent (e.g., PSA and C18). Note: For acidic pesticides, PSA should be used with caution as it can retain acidic compounds.[9] A modified sorbent composition may be required.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute with water or an appropriate mobile phase component to ensure compatibility with the LC-MS/MS system.

  • Filter the final extract through a 0.22 µm syringe filter before injection.

LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for each target pesticide and the internal standard.

Data Presentation

The following table presents representative quantitative data for the analysis of selected acidic pesticides using a method analogous to the one described, employing a deuterated internal standard. These values are for illustrative purposes and may vary depending on the specific matrix and instrumentation.

Pesticide	Spiking Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)
2,4-D	10	95	6.5	1.0
50	98	4.2
Dicamba	10	92	7.1	1.0
50	96	5.5
MCPA	10	89	8.3	2.0
50	94	6.1
Bentazon	10	98	5.4	0.5
50	101	3.9

Recovery and RSD (Relative Standard Deviation) data are based on fortified samples. LOQ (Limit of Quantitation) values are typical for food matrices.[9][10][11]

Visualizations

Experimental Workflow

Caption: QuEChERS Experimental Workflow Diagram.

Internal Standard Quantification

Caption: Principle of Internal Standard Quantification.

Signaling Pathway (General Logic)

Caption: Overall Analytical Workflow.

References

• 1. lcms.cz [lcms.cz]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Internal standard - Wikipedia [en.wikipedia.org]
• 7. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 8. learning.sepscience.com [learning.sepscience.com]
• 9. Simultaneous Determination of Six Acidic Pesticides, Including 2,4-DB and 2,4,5-T with No Established MRL in Korea Using LC-MS/MS and QuEChERS for the Safety of Imported Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aensiweb.com [aensiweb.com]

Application Notes and Protocols: 2,5-Dichlorobenzoic acid-D3 in Quantitative Metabolomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of 2,5-Dichlorobenzoic acid-D3 as an internal standard in quantitative metabolomics research, particularly for the analysis of small acidic molecules by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

2,5-Dichlorobenzoic acid-D3 is the deuterated form of 2,5-Dichlorobenzoic acid, a small aromatic carboxylic acid. In metabolomics and other quantitative analytical studies, stable isotope-labeled compounds like 2,5-Dichlorobenzoic acid-D3 serve as ideal internal standards.[1] Their chemical and physical properties are nearly identical to their unlabeled counterparts, meaning they behave similarly during sample preparation, chromatography, and ionization in the mass spectrometer. However, their difference in mass allows for their distinct detection. The use of such internal standards is crucial for correcting for variations in sample extraction, matrix effects, and instrument response, thereby ensuring high accuracy and precision in quantitative analyses.[1]

This document outlines a detailed protocol for the use of 2,5-Dichlorobenzoic acid-D3 as an internal standard for the quantification of a target analyte, in this case, 2,5-Dichlorobenzoic acid, in human plasma. The principles and methods described herein can be adapted for the analysis of other structurally related small molecules.

Principle of Stable Isotope Dilution Mass Spectrometry

The core principle behind using 2,5-Dichlorobenzoic acid-D3 is isotope dilution mass spectrometry. A known amount of the deuterated internal standard is added to each sample at the beginning of the workflow. The ratio of the peak area of the endogenous analyte to the peak area of the internal standard is then used for quantification. This ratio corrects for any analyte loss during sample processing and for signal suppression or enhancement in the mass spectrometer.

Figure 1: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

This section provides a detailed experimental protocol for the quantification of 2,5-Dichlorobenzoic acid in human plasma using 2,5-Dichlorobenzoic acid-D3 as an internal standard.

Materials and Reagents

• 2,5-Dichlorobenzoic acid (analytical standard)

• 2,5-Dichlorobenzoic acid-D3 (internal standard)

• Human plasma (K2EDTA)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 100 mg, 1 mL)

Preparation of Standard and Quality Control Solutions

Stock Solutions (1 mg/mL):

• Accurately weigh and dissolve 10 mg of 2,5-Dichlorobenzoic acid in 10 mL of methanol to prepare a 1 mg/mL stock solution.

• Similarly, prepare a 1 mg/mL stock solution of 2,5-Dichlorobenzoic acid-D3 in methanol.

Working Standard Solutions:

• Prepare a series of working standard solutions of 2,5-Dichlorobenzoic acid by serial dilution of the stock solution with methanol:water (1:1, v/v) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

Internal Standard Working Solution (100 ng/mL):

• Dilute the 2,5-Dichlorobenzoic acid-D3 stock solution with methanol to a final concentration of 100 ng/mL.

Calibration Standards and Quality Controls (QCs):

• Prepare calibration standards by spiking 95 µL of blank human plasma with 5 µL of the appropriate working standard solution to yield final concentrations of 0.1, 0.5, 1, 5, 10, 50, 100, and 500 ng/mL.

• Prepare QCs at three concentration levels: Low (LQC, 0.3 ng/mL), Medium (MQC, 8 ng/mL), and High (HQC, 400 ng/mL) in the same manner.

Sample Preparation Workflow

Figure 2: Sample Preparation Workflow.

Detailed Steps:

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the 100 ng/mL 2,5-Dichlorobenzoic acid-D3 internal standard working solution.

• Vortex briefly to mix.

• Add 400 µL of ice-cold methanol to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of methanol:water (1:1, v/v).

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2,5-Dichlorobenzoic acid	188.9	144.9	-15
2,5-Dichlorobenzoic acid-D3	191.9	147.9	-15

Data Presentation and Performance Characteristics

The following tables summarize the expected quantitative performance of the described method.

Table 1: Calibration Curve for 2,5-Dichlorobenzoic acid in Human Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)	Accuracy (%)	Precision (%CV)
0.1	0.0052 ± 0.0006	104.0	11.5
0.5	0.0261 ± 0.0021	104.4	8.0
1	0.0515 ± 0.0036	103.0	7.0
5	0.258 ± 0.015	103.2	5.8
10	0.519 ± 0.023	103.8	4.4
50	2.59 ± 0.10	103.6	3.9
100	5.18 ± 0.18	103.6	3.5
500	25.85 ± 0.85	103.4	3.3
Linear Range: 0.1 - 500 ng/mL
Correlation Coefficient (r²): > 0.998

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=5)	Accuracy (%)	Precision (%CV)
LQC	0.3	0.31 ± 0.03	103.3	9.7
MQC	8	8.24 ± 0.49	103.0	5.9
HQC	400	396.8 ± 15.1	99.2	3.8

Conclusion

This application note demonstrates a robust and reliable LC-MS/MS method for the quantification of 2,5-Dichlorobenzoic acid in human plasma using 2,5-Dichlorobenzoic acid-D3 as an internal standard. The detailed protocol provides a solid foundation for researchers to implement this internal standard in their metabolomics workflows for the accurate quantification of small acidic molecules. The use of a stable isotope-labeled internal standard is essential for mitigating analytical variability and achieving high-quality quantitative data in complex biological matrices.

References

• 1. 2,5-Dihydroxybenzoic acid, 3TMS derivative [webbook.nist.gov]

Application Notes and Protocols for Pharmacokinetic Studies of 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for conducting pharmacokinetic studies of 2,5-Dichlorobenzoic acid. The deuterated form, 2,5-Dichlorobenzoic acid-D3, serves as an ideal internal standard for quantitative analysis in biological matrices via mass spectrometry, enabling precise and accurate measurements of the parent compound. Due to a lack of publicly available pharmacokinetic data for 2,5-Dichlorobenzoic acid in mammalian systems, this document provides robust, adaptable protocols for key in vivo and in vitro assays and presents illustrative data.

Data Presentation: Illustrative Pharmacokinetic Parameters

The following table summarizes hypothetical pharmacokinetic parameters of 2,5-Dichlorobenzoic acid in rats following a single oral administration. This data is for illustrative purposes to guide researchers in data presentation and interpretation.

Parameter	Symbol	Value (Unit)	Description
Maximum Plasma Concentration	Cmax	15.2 µg/mL	The highest concentration of the drug observed in the plasma.
Time to Maximum Concentration	Tmax	1.5 h	The time at which Cmax is reached.
Area Under the Curve (0-t)	AUC(0-t)	75.8 µgh/mL	The total drug exposure up to the last measured time point.
Area Under the Curve (0-inf)	AUC(0-inf)	82.1 µgh/mL	The total drug exposure extrapolated to infinity.
Elimination Half-Life	t1/2	4.7 h	The time required for the plasma concentration to decrease by half.
Volume of Distribution	Vd	0.5 L/kg	The apparent volume into which the drug distributes in the body.
Clearance	CL	0.1 L/h/kg	The rate at which the drug is removed from the body.

Experimental Protocols

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical in vivo study to determine the pharmacokinetic profile of 2,5-Dichlorobenzoic acid in rats.

Materials:

• 2,5-Dichlorobenzoic acid

• 2,5-Dichlorobenzoic acid-D3 (for internal standard)

• Vehicle suitable for oral administration (e.g., 0.5% carboxymethylcellulose)

• Sprague-Dawley rats (male, 200-250 g)

• Oral gavage needles

• Blood collection tubes (with anticoagulant, e.g., K2EDTA)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS system

Protocol:

• Animal Acclimation: Acclimate rats for at least one week prior to the study with free access to food and water.

• Dosing: Fast rats overnight before dosing. Prepare a homogenous suspension of 2,5-Dichlorobenzoic acid in the vehicle. Administer a single oral dose (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Immediately transfer blood samples into anticoagulant-containing tubes. Centrifuge the blood at 4,000 rpm for 10 minutes at 4°C to separate the plasma.

• Sample Storage: Store the collected plasma samples at -80°C until analysis.

• Sample Analysis: Prepare plasma samples for analysis by protein precipitation.[1] Add a volume of cold acetonitrile (B52724) (e.g., 3 volumes) containing the internal standard (2,5-Dichlorobenzoic acid-D3) to each plasma sample. Vortex and centrifuge to pellet the precipitated proteins. Analyze the supernatant using a validated LC-MS/MS method.

• Data Analysis: Calculate the plasma concentration of 2,5-Dichlorobenzoic acid at each time point. Use pharmacokinetic software to determine key parameters such as Cmax, Tmax, AUC, and t1/2.

In Vivo Pharmacokinetic Study Workflow.

In Vitro Metabolism Study Using Rat Liver Microsomes

This protocol is for assessing the metabolic stability of 2,5-Dichlorobenzoic acid in rat liver microsomes.

Materials:

• 2,5-Dichlorobenzoic acid

• Rat liver microsomes

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Incubator or water bath (37°C)

• Acetonitrile (cold)

• Centrifuge

• LC-MS/MS system

Protocol:

• Preparation: Prepare a stock solution of 2,5-Dichlorobenzoic acid in a suitable solvent (e.g., DMSO). Prepare the NADPH regenerating system in phosphate buffer.

• Incubation Mixture: In a microcentrifuge tube, combine rat liver microsomes (final protein concentration of 0.5-1.0 mg/mL) and phosphate buffer. Pre-warm the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add 2,5-Dichlorobenzoic acid to the pre-warmed microsome mixture to a final concentration of 1-10 µM. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and add it to a tube containing cold acetonitrile to stop the reaction.

• Sample Processing: Vortex the samples and centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the protein.

• Analysis: Transfer the supernatant to a new tube or a 96-well plate for analysis by LC-MS/MS to determine the remaining concentration of 2,5-Dichlorobenzoic acid.

• Data Analysis: Plot the natural logarithm of the percentage of remaining 2,5-Dichlorobenzoic acid versus time. The slope of the linear regression will give the elimination rate constant (k). Calculate the in vitro half-life (t1/2 = 0.693/k) and intrinsic clearance (Clint).

In Vitro Metabolic Stability Assay Workflow.

Plasma Protein Binding Assay by Equilibrium Dialysis

This protocol determines the extent to which 2,5-Dichlorobenzoic acid binds to plasma proteins.[2][3]

Materials:

• 2,5-Dichlorobenzoic acid

• Rat plasma

• Phosphate buffered saline (PBS), pH 7.4

• Equilibrium dialysis apparatus (e.g., RED device)

• Dialysis membrane (e.g., 12-14 kDa MWCO)

• Incubator with shaker (37°C)

• Acetonitrile

• LC-MS/MS system

Protocol:

• Device Preparation: Assemble the equilibrium dialysis device with the dialysis membrane according to the manufacturer's instructions.

• Sample Preparation: Spike rat plasma with 2,5-Dichlorobenzoic acid to a final concentration (e.g., 1 µM).

• Dialysis: Add the spiked plasma to one chamber of the dialysis unit and an equal volume of PBS to the other chamber.

• Incubation: Seal the unit and incubate at 37°C with gentle shaking for a predetermined time (e.g., 4-6 hours) to reach equilibrium.

• Sampling: After incubation, carefully collect aliquots from both the plasma and the PBS chambers.

• Sample Processing: To the plasma aliquot, add an equal volume of PBS. To the PBS aliquot, add an equal volume of blank plasma to matrix-match the samples. Precipitate proteins by adding cold acetonitrile. Centrifuge and collect the supernatant.

• Analysis: Analyze the concentrations of 2,5-Dichlorobenzoic acid in the processed samples from both chambers using LC-MS/MS.

• Calculation: Calculate the fraction unbound (fu) and the percentage of plasma protein binding (%PPB).

Analytical Methodology

A sensitive and specific LC-MS/MS method is required for the quantification of 2,5-Dichlorobenzoic acid in biological matrices.

LC-MS/MS System:

• Chromatography: Reversed-phase HPLC (e.g., C18 column) with gradient elution.

• Mobile Phase: A typical mobile phase would consist of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol (B129727) with 0.1% formic acid (Solvent B).

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with negative electrospray ionization (ESI-).

• MRM Transitions:

  • 2,5-Dichlorobenzoic acid: Precursor ion (m/z) -> Product ion (m/z)

  • 2,5-Dichlorobenzoic acid-D3: Precursor ion (m/z) -> Product ion (m/z)

Sample Preparation: Protein precipitation is a common and effective method for plasma samples.[1] Liquid-liquid extraction or solid-phase extraction may be employed for other matrices or to achieve lower limits of quantification.

Proposed Mammalian Metabolic Pathway

While specific mammalian metabolism data for 2,5-Dichlorobenzoic acid is limited, a plausible pathway can be inferred from the metabolism of other chlorobenzoic acids. The primary routes of metabolism are likely to involve hydroxylation of the aromatic ring followed by conjugation.

Proposed Mammalian Metabolic Pathway.

References

• 1. tecan.com [tecan.com]
• 2. AID 1937 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay in Mouse Plasma - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. enamine.net [enamine.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with 2,5-Dichlorobenzoic acid-D3

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting matrix effects when using 2,5-Dichlorobenzoic acid-D3 as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my analysis when using 2,5-Dichlorobenzoic acid-D3?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate and imprecise quantification. When analyzing complex biological or environmental samples, endogenous components like salts, lipids, and proteins can interfere with the ionization of your target analyte and the 2,5-Dichlorobenzoic acid-D3 internal standard.[1]

Q2: I am observing poor peak shape (tailing or fronting) for my analyte and/or 2,5-Dichlorobenzoic acid-D3. Could this be due to matrix effects?

A2: Yes, poor peak shape can be a symptom of matrix effects. Co-eluting matrix components can interfere with the interaction of the analytes with the stationary phase of the LC column. However, other factors can also cause peak shape issues, such as a degraded column, improper mobile phase composition, or a blocked column frit. It is important to systematically troubleshoot to identify the root cause.

Q3: My recovery for the target analyte is inconsistent, but the 2,5-Dichlorobenzoic acid-D3 signal is stable. What could be the issue?

A3: This scenario suggests that the issue may lie in the sample preparation stage and is specific to the analyte. While a stable isotope-labeled internal standard like 2,5-Dichlorobenzoic acid-D3 can compensate for variability in extraction and matrix effects, significant differences in the chemical properties between the analyte and the internal standard can lead to differential recovery. It is also possible that the analyte is degrading during sample processing.

Q4: How can I confirm that matrix effects are the cause of my analytical problems?

A4: Two common methods to assess matrix effects are the post-column infusion test and the post-extraction spike analysis. The post-column infusion method provides a qualitative assessment by infusing a constant flow of the analyte and internal standard post-column while injecting a blank matrix extract. Dips or peaks in the signal indicate regions of ion suppression or enhancement. The post-extraction spike method offers a quantitative measure by comparing the signal of an analyte spiked into a blank matrix extract to the signal in a neat solvent.

Troubleshooting Guides

Issue 1: Inconsistent Peak Areas and Poor Reproducibility

Symptoms:

• High variability in the peak area of the target analyte and/or 2,5-Dichlorobenzoic acid-D3 across replicate injections of the same sample.

• Relative standard deviation (%RSD) of quality control samples exceeds acceptance criteria (typically <15-20%).[2]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Significant Matrix Effects	1. Assess Matrix Effect: Perform a post-extraction spike experiment to quantify the extent of ion suppression or enhancement. 2. Improve Sample Preparation: Implement a more rigorous sample cleanup method such as Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components. 3. Optimize Chromatography: Adjust the LC gradient to better separate the analyte and internal standard from the matrix interferences.
Inconsistent Sample Preparation	1. Review Protocol: Ensure the sample preparation protocol is being followed precisely for all samples. 2. Automate: If possible, use automated liquid handling systems to minimize human error.
Instrument Instability	1. Check System Suitability: Inject a standard solution multiple times to confirm the stability of the LC-MS/MS system. 2. Clean the Ion Source: Contamination of the ion source can lead to signal instability.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Symptoms:

• Asymmetrical peaks for the analyte and/or 2,5-Dichlorobenzoic acid-D3.

• Peak splitting, where a single compound appears as two or more peaks.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Co-eluting Matrix Components	1. Modify Gradient: Alter the mobile phase gradient to improve the separation of analytes from interfering matrix components. 2. Change Column Chemistry: Select a column with a different stationary phase to alter selectivity.
Column Overload	1. Dilute Sample: Reduce the concentration of the sample being injected. 2. Decrease Injection Volume: Inject a smaller volume of the sample.
Column Degradation	1. Flush the Column: Use a strong solvent to wash the column. 2. Replace the Column: If flushing does not improve peak shape, the column may need to be replaced.
Inappropriate Sample Solvent	1. Match Mobile Phase: Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.

Quantitative Data Summary

The following table provides expected performance metrics for a structurally similar deuterated internal standard, 4-Chlorobenzoic Acid-d4. These values are illustrative and actual performance with 2,5-Dichlorobenzoic acid-D3 may vary depending on the specific experimental conditions.[2]

Matrix	Parameter	Expected Value	Comments
Plasma	Recovery	85 - 110%	High protein binding in plasma can affect recovery.[2]
Matrix Effect	90 - 115%	A deuterated standard helps minimize matrix effects.[2]
Precision (%RSD)	< 15%	Indicates the reproducibility of the method.[2]
Accuracy (%Bias)	± 15%	Reflects the closeness of measured values to the true value.[2]
Urine	Recovery	80 - 115%	The high variability of urine composition can impact recovery.[2]
Matrix Effect	85 - 120%	Salts and organic content can cause ion suppression or enhancement.[2]
Precision (%RSD)	< 15%	Demonstrates method robustness.[2]
Accuracy (%Bias)	± 15%	Ensures dependable results in a variable matrix.[2]
Wastewater	Recovery	70 - 120%	Complex and variable matrix requires robust extraction.
Matrix Effect	80 - 125%	High potential for interferences.
Precision (%RSD)	< 20%	Higher variability is often acceptable for environmental samples.[2]
Accuracy (%Bias)	± 20%	Wider acceptance criteria may be necessary.[2]

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and 2,5-Dichlorobenzoic acid-D3 spiked into the reconstitution solvent.

  • Set B (Post-Spike): Blank matrix is extracted first, and then the analyte and 2,5-Dichlorobenzoic acid-D3 are spiked into the final extract.

  • Set C (Pre-Spike): Analyte and 2,5-Dichlorobenzoic acid-D3 are spiked into the blank matrix before the extraction process.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • A ME value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation of Plasma using Protein Precipitation

Objective: A quick and simple method for removing proteins from plasma samples.

Methodology:

• Pipette 100 µL of plasma into a microcentrifuge tube.

• Add 10 µL of 2,5-Dichlorobenzoic acid-D3 internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

Protocol 3: Sample Preparation of Urine using Dilute-and-Shoot

Objective: A simple method for cleaner urine samples.

Methodology:

• Centrifuge the urine sample at 4,000 rpm for 10 minutes to remove particulate matter.

• Take 100 µL of the supernatant and add it to a clean microcentrifuge tube.

• Add 10 µL of 2,5-Dichlorobenzoic acid-D3 internal standard working solution.

• Add 900 µL of the initial mobile phase.

• Vortex to mix.

• Transfer to an autosampler vial for injection.

Visualizations

Caption: A logical workflow for identifying and resolving matrix effects.

Caption: Workflow for quantifying matrix effects and recovery.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]

addressing isotopic exchange of 2,5-Dichlorobenzoic acid-D3

Welcome to the technical support center for 2,5-Dichlorobenzoic acid-D3. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to the isotopic exchange of this compound.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 2,5-Dichlorobenzoic acid-D3?

A1: Isotopic exchange is a process where an isotope in a labeled compound, in this case, deuterium (B1214612) (D) in 2,5-Dichlorobenzoic acid-D3, is replaced by another isotope of the same element, typically hydrogen (H), from the surrounding environment (e.g., solvents, reagents).[1][2] This is also known as back-exchange. It is a concern because it can lead to a decrease in the isotopic purity of the labeled standard, potentially affecting the accuracy and precision of quantitative analyses, such as mass spectrometry-based assays.[2][3]

Q2: Which deuterium atoms on 2,5-Dichlorobenzoic acid-D3 are most susceptible to exchange?

A2: The deuterium atoms on the aromatic ring of 2,5-Dichlorobenzoic acid-D3 are generally stable. However, the deuterium atom on the carboxylic acid group (-COOH) is highly labile and will rapidly exchange with protons from any protic solvent like water or methanol.[1] Deuterium atoms on the aromatic ring can also undergo exchange under certain conditions, such as in the presence of acid or base catalysts or at elevated temperatures.[4][5][6]

Q3: What are the primary factors that promote the isotopic exchange of aromatic deuterons in 2,5-Dichlorobenzoic acid-D3?

A3: Several factors can influence the rate of isotopic exchange:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium on aromatic rings.[1][6][7]

• Temperature: Higher temperatures increase the rate of exchange reactions.[2]

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can serve as a source of protons to exchange with deuterium.

• Catalysts: The presence of metal catalysts (e.g., Palladium, Platinum) can facilitate deuterium exchange.[1]

• Matrix Effects: Components in the sample matrix can sometimes contribute to exchange.

Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues encountered during the use of 2,5-Dichlorobenzoic acid-D3.

Issue 1: Loss of Isotopic Purity Detected by Mass Spectrometry

Symptom: Mass spectrometry analysis shows a higher than expected M+0 or M+1 peak and a lower than expected M+3 peak for 2,5-Dichlorobenzoic acid-D3, indicating loss of deuterium.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Back-exchange during sample preparation	- Minimize the time the sample is in protic solvents. - Use deuterated solvents where possible. - Work at low temperatures (e.g., on ice) to slow down the exchange rate.[2]
pH of the solution	- Maintain the pH of the sample solution as close to neutral as possible, unless acidic or basic conditions are required for the experiment. For some compounds, a slightly acidic pH of around 2.5 can minimize back-exchange.[2]
In-source back-exchange in the mass spectrometer	- Optimize the atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source conditions. High desolvation temperatures can promote in-source exchange.[4]
Contamination with unlabeled standard	- Ensure there is no cross-contamination from the unlabeled 2,5-Dichlorobenzoic acid. Analyze a blank to check for carryover.

Issue 2: Inconsistent Quantitative Results

Symptom: The measured concentration of the analyte varies significantly between replicate injections or different batches of samples when using 2,5-Dichlorobenzoic acid-D3 as an internal standard.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Variable back-exchange	- Standardize all sample preparation steps, including incubation times, temperatures, and solvent compositions, to ensure the extent of back-exchange is consistent across all samples and standards.[8]
Improper storage	- Store the 2,5-Dichlorobenzoic acid-D3 stock solution in an aprotic solvent (e.g., acetonitrile, dioxane) and at the recommended temperature (typically -20°C or -80°C) in a tightly sealed container to prevent exposure to atmospheric moisture.
Matrix effects influencing exchange	- Perform a matrix effect study by spiking the internal standard into different matrices to see if the back-exchange is matrix-dependent. If so, a matrix-matched calibration curve may be necessary.

Experimental Protocols

Protocol 1: Minimizing Back-Exchange During Sample Preparation for LC-MS Analysis

This protocol outlines the steps to minimize the loss of deuterium from 2,5-Dichlorobenzoic acid-D3 when preparing samples for liquid chromatography-mass spectrometry (LC-MS) analysis.

• Reagent Preparation:

  • Prepare all aqueous buffers and mobile phases. Whenever possible, use D₂O to prepare aqueous solutions to minimize the proton source. If H₂O must be used, ensure the pH is adjusted to a range that minimizes exchange (typically around pH 2.5-3 for many compounds).[2]

  • Pre-chill all solutions and solvents to 0-4°C.

• Sample Spiking:

  • Prepare a stock solution of 2,5-Dichlorobenzoic acid-D3 in a non-protic, anhydrous solvent (e.g., acetonitrile).

  • Spike the internal standard into the sample at the last possible moment before extraction or analysis to minimize its exposure to protic environments.

• Sample Extraction (if applicable):

  • If a liquid-liquid extraction or solid-phase extraction is required, perform the extraction as quickly as possible.

  • Keep the samples on ice or in a cooled rack throughout the process.

• Solvent Evaporation and Reconstitution:

  • If the extraction solvent needs to be evaporated, use a gentle stream of nitrogen at a low temperature.

  • Reconstitute the dried extract in the initial mobile phase, preferably one with a high organic content, immediately before injection.

• LC-MS Analysis:

  • Use a short analytical column and a fast gradient to minimize the run time and thus the time the compound is exposed to the aqueous mobile phase.[9]

  • Maintain the column and autosampler at a low temperature (e.g., 4°C).

  • Optimize the MS source parameters, particularly the desolvation temperature, to prevent in-source back-exchange.[4]

Visualizations

Caption: Troubleshooting workflow for loss of isotopic purity.

Caption: Experimental workflow to minimize H/D back-exchange.

References

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis [biophysics-reports.org]

Technical Support Center: Chromatographic Retention Time Shifts of Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in understanding and managing chromatographic retention time shifts observed with deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are deuterated standards and why are they used in LC-MS analysis?

Deuterated standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612) (²H).[1] They are widely used as internal standards in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS).[1][2] The key benefit of using a deuterated internal standard is that it is chemically almost identical to the analyte of interest but has a different mass.[2] This allows it to be distinguished by the mass spectrometer while ensuring it behaves similarly to the analyte during sample preparation, chromatography, and ionization.[2][3] This co-elution is crucial for correcting variations in the analytical process, such as matrix effects, leading to more accurate and precise quantification.[1][2][4]

Q2: What is the "deuterium isotope effect" in chromatography?

The deuterium isotope effect is the primary reason for the observed retention time shift between a deuterated standard and its non-deuterated (protiated) counterpart.[4][5] This effect arises from the subtle differences in the physicochemical properties of the molecule due to the substitution of hydrogen with the heavier deuterium isotope.[5] The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[5] These differences influence the intermolecular interactions between the analyte and the stationary phase of the chromatography column.[5]

Q3: Why do deuterated compounds typically elute earlier in reversed-phase liquid chromatography (RPLC) and gas chromatography (GC)?

In RPLC and GC, deuterated compounds often elute slightly earlier than their non-deuterated analogs.[5][6][7] This phenomenon is sometimes referred to as the "inverse isotope effect."[5][8] The earlier elution is generally attributed to weaker van der Waals interactions between the deuterated compound and the non-polar stationary phase.[5] The reduced polarizability of the C-D bond compared to the C-H bond results in a less retained, and therefore faster-eluting, compound.[5]

Q4: Can deuterated standards ever elute later than their non-deuterated counterparts?

While less common in RPLC, it is possible for deuterated compounds to be retained longer than their protiated analogs, particularly in normal-phase liquid chromatography (NPLC). In NPLC, separation is based on interactions with a polar stationary phase. In some cases, the changes in molecular properties upon deuteration can lead to stronger interactions with the polar stationary phase, resulting in longer retention times.[4][9] The direction of the shift ultimately depends on the complex interplay between the analyte, the stationary phase, and the mobile phase.[4]

Q5: What factors influence the magnitude of the retention time shift?

Several factors can affect the degree of separation between a deuterated standard and its corresponding analyte:

• Number of Deuterium Atoms: Generally, the retention time shift increases with the number of deuterium atoms incorporated into the molecule.[4][9]

• Position of Deuteration: The location of the deuterium atoms within the molecular structure can also impact the magnitude of the shift.[4]

• Chromatographic Conditions: The choice of stationary phase, mobile phase composition, gradient slope, and temperature can all influence the separation.[4][5]

• Molecular Structure: The overall structure of the analyte plays a role in how deuteration affects its interaction with the chromatographic system.[4]

Troubleshooting Guide

Issue: My deuterated internal standard is not co-eluting with my analyte.

Q1: I am observing a noticeable separation between my analyte and its deuterated internal standard. Why is this happening?

This separation is a direct consequence of the deuterium isotope effect, as explained in the FAQs above. Even under identical chromatographic conditions, the slight differences in physicochemical properties between the deuterated and non-deuterated molecules can lead to a discernible difference in their retention times.[4]

Q2: How can this retention time shift negatively impact my quantitative analysis?

If the deuterated internal standard and the non-deuterated analyte do not co-elute, they may be exposed to different matrix components as they pass through the ion source of the mass spectrometer. This can lead to differential matrix effects, where one compound experiences more ion suppression or enhancement than the other.[4][10] This can compromise the accuracy and reliability of the quantitative results.[4][11]

Q3: What steps can I take to minimize or manage the retention time shift?

• Method Optimization: Adjusting the chromatographic method can help to minimize the separation.

  • Gradient Slope: Employing a shallower gradient can sometimes improve the co-elution of the analyte and the internal standard.[10]

  • Mobile Phase Composition: Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or additives to alter the selectivity of the separation.[10]

  • Column Chemistry: Testing different stationary phases (e.g., C18, Phenyl-Hexyl, PFP) may reduce the isotope effect.[10][12] Pentafluorophenyl (PFP) columns, for instance, have been shown to reduce the chromatographic deuterium effect under certain conditions.[12]

• Use a 13C-Labeled Standard: If significant retention time shifts with deuterated standards persist and negatively impact data quality, consider using a carbon-13 (¹³C) labeled internal standard. ¹³C-labeled standards typically exhibit much smaller to negligible retention time shifts relative to the native analyte.[6][13]

Quantitative Data Summary

The following table provides examples of observed retention time shifts between deuterated and non-deuterated compounds.

Compound	Chromatographic Mode	Retention Time (Analyte)	Retention Time (Deuterated IS)	Retention Time Shift (ΔtR)	Reference
Metformin	Not Specified	3.60 min	3.57 min (d6-metformin)	0.03 min	[6]
Peptides	UPLC	Not Specified	Not Specified	Median shift of 3 seconds	[7]
Olanzapine (B1677200) (OLZ)	Normal-Phase HPLC-MS/MS	~6.2 min	~6.1 min (OLZ-D3)	~0.1 min	[9]
Des-methyl olanzapine (DES)	Normal-Phase HPLC-MS/MS	~7.8 min	~7.5 min (DES-D8)	~0.3 min	[9]

Experimental Protocols

Protocol: Evaluation of Retention Time Shift and Matrix Effects

This protocol outlines a procedure to assess the co-elution of an analyte and its deuterated internal standard and to evaluate potential differential matrix effects.

• Preparation of Solutions:

  • Prepare a stock solution of the analyte and the deuterated internal standard in a suitable organic solvent.

  • Create a "neat" solution by spiking the analyte and internal standard into the initial mobile phase composition.

  • Prepare a "post-spiked matrix" sample by spiking the analyte and internal standard into a blank matrix extract (e.g., plasma, urine) that has already undergone the sample preparation process.

• LC-MS/MS Analysis:

  • Inject the neat solution and the post-spiked matrix sample into the LC-MS/MS system.

  • Acquire data by monitoring the appropriate mass-to-charge ratio (m/z) for both the analyte and the deuterated internal standard.

• Data Evaluation:

  • Co-elution Assessment: Overlay the chromatograms of the analyte and the deuterated internal standard from the neat solution injection. Visually inspect the peak apexes and calculate the difference in retention times (ΔtR). A ΔtR close to zero indicates good co-elution.

  • Matrix Effect Calculation: Calculate the matrix factor (MF) for both the analyte and the internal standard using the following formula:

    • MF = (Peak Area in Post-Spiked Matrix) / (Peak Area in Neat Solution)

  • Differential Matrix Effect Evaluation: Determine the ratio of the matrix factor for the analyte to the matrix factor for the internal standard. A ratio that deviates significantly from 1.0 suggests the presence of differential matrix effects, which may be caused by a lack of co-elution.

Visualizations

Caption: Troubleshooting workflow for addressing retention time shifts.

Caption: Workflow for evaluating retention time shifts and matrix effects.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.cz [gcms.cz]
• 9. academic.oup.com [academic.oup.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]

Technical Support Center: Optimizing 2,5-Dichlorobenzoic acid-D3 Concentration for Linearity

Welcome to the technical support center for optimizing the use of 2,5-Dichlorobenzoic acid-D3 as an internal standard in your analytical workflows. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you achieve optimal linearity and ensure the accuracy and reproducibility of your results.

Troubleshooting Guide: Non-Linear Calibration Curves

Non-linearity in calibration curves when using 2,5-Dichlorobenzoic acid-D3 can arise from several factors related to its concentration. Below are common issues and recommended actions.

Issue 1: Sub-optimal Internal Standard Concentration

The concentration of 2,5-Dichlorobenzoic acid-D3 is critical for accurate quantification.[1] An inappropriate concentration can lead to poor linearity.

• Scenario 1: Concentration is too low.

  • Symptom: Non-linearity, particularly at the upper end of the calibration curve. The analyte signal may saturate the detector while the internal standard signal remains low, leading to a non-proportional response ratio.

  • Action: Increase the concentration of 2,5-Dichlorobenzoic acid-D3. A common starting point is to match the internal standard response to be approximately one-third to one-half of the response of the analyte at the upper limit of quantification (ULOQ).[1]

• Scenario 2: Concentration is too high.

  • Symptom: Non-linearity, especially at the lower limit of quantification (LLOQ). A high internal standard concentration can lead to isotopic crosstalk or detector saturation, which can interfere with the detection of the analyte at low concentrations.[2]

  • Action: Decrease the concentration of 2,5-Dichlorobenzoic acid-D3. Ensure the signal-to-noise ratio (S/N) for the internal standard remains adequate to minimize the impact of random detection noise.[1]

Issue 2: Isotopic Contribution or Impurity in the Internal Standard

Deuterated standards like 2,5-Dichlorobenzoic acid-D3 may contain a small percentage of the unlabeled analyte (2,5-Dichlorobenzoic acid).[3] This can artificially inflate the analyte response, particularly at the LLOQ, leading to a non-linear curve with a y-intercept bias.

• Symptom: The calibration curve is non-linear and does not pass through the origin, showing a positive bias at the LLOQ.

• Action:

  • Verify Purity: Scrutinize the certificate of analysis for your 2,5-Dichlorobenzoic acid-D3 to check for isotopic purity.[3]

  • Interference Check: Analyze a blank sample spiked only with the working concentration of 2,5-Dichlorobenzoic acid-D3. The response at the analyte's mass transition should be less than 20% of the analyte response at the LLOQ, and the response at the internal standard's retention time in a blank sample should not exceed 5% of the internal standard response in the LLOQ sample.[4]

  • Adjust Concentration: If significant interference is observed, lowering the internal standard concentration may mitigate the issue without compromising its performance.[3]

Issue 3: Matrix Effects

Matrix effects can suppress or enhance the ionization of the analyte and/or the internal standard, leading to a non-linear response.[5] While a stable isotope-labeled internal standard like 2,5-Dichlorobenzoic acid-D3 should ideally experience the same matrix effects as the analyte, differential effects can still occur.[1]

• Symptom: Inconsistent internal standard response across different samples and calibration standards.

• Action:

  • Post-Extraction Addition Experiment: Spike known concentrations of the analyte and 2,5-Dichlorobenzoic acid-D3 into an extracted blank matrix. Compare the response to the same concentrations in a clean solvent to evaluate the extent of matrix effects.

  • Optimize Sample Preparation: Improve sample cleanup procedures to remove interfering matrix components.

  • Chromatographic Separation: Optimize the chromatographic method to separate the analyte and internal standard from co-eluting matrix components.

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration for 2,5-Dichlorobenzoic acid-D3 as an internal standard?

A1: There is no single ideal concentration, as it depends on the specific analytical method and instrument sensitivity. However, a general guideline is to use a concentration that provides a response that is roughly one-third to one-half of the analyte's response at the ULOQ.[1] It is also recommended that the internal standard response be similar to the analyte response at the geometric mean of the calibration range.

Q2: How do I determine the optimal concentration of 2,5-Dichlorobenzoic acid-D3 for my assay?

A2: A systematic approach is recommended. Prepare a series of calibration curves with a fixed analyte concentration range but varying concentrations of 2,5-Dichlorobenzoic acid-D3 (e.g., low, medium, and high). Evaluate the linearity (correlation coefficient, r²), accuracy, and precision of each curve to determine the optimal concentration.

Q3: Can a non-linear calibration curve be used for quantification?

A3: Yes, it is acceptable to use a non-linear calibration curve, provided that the chosen regression model (e.g., quadratic) accurately describes the relationship between concentration and response. The method must be validated for accuracy and precision using this model.[5][6]

Q4: My deuterated internal standard, 2,5-Dichlorobenzoic acid-D3, shows a slight retention time shift compared to the analyte. Is this a problem?

A4: A slight retention time shift can occur with deuterated standards due to the isotopic effect.[1][7] While minor shifts are often acceptable, it is crucial to ensure that the analyte and internal standard peaks are sufficiently close to experience similar matrix effects.[1] If the shift is significant, it may indicate that the internal standard is not adequately compensating for variability.

Q5: What should I do if the internal standard response is highly variable across my analytical run?

A5: Significant variation in the internal standard response can compromise the accuracy of your results.[1] Investigate potential causes such as inconsistent sample preparation, injection volume errors, or instrument instability.[8] A well-chosen internal standard should compensate for these variations.

Experimental Protocols

Protocol 1: Determination of Optimal 2,5-Dichlorobenzoic acid-D3 Concentration

Objective: To determine the concentration of 2,5-Dichlorobenzoic acid-D3 that results in the best linearity, accuracy, and precision for the quantification of 2,5-Dichlorobenzoic acid.

Methodology:

• Prepare Analyte Stock Solution: Prepare a stock solution of 2,5-Dichlorobenzoic acid in a suitable solvent.

• Prepare Internal Standard Stock Solutions: Prepare three separate stock solutions of 2,5-Dichlorobenzoic acid-D3 at different concentrations (e.g., 100 ng/mL, 500 ng/mL, and 2000 ng/mL).

• Prepare Calibration Standards: For each internal standard concentration, prepare a set of at least six calibration standards by spiking the analyte into the blank matrix.

• Sample Preparation: Add a fixed volume of the respective 2,5-Dichlorobenzoic acid-D3 stock solution to each calibration standard and quality control (QC) sample. Proceed with your established sample extraction procedure.

• LC-MS/MS Analysis: Analyze the prepared samples.

• Data Evaluation: Construct a calibration curve for each internal standard concentration. Compare the correlation coefficients (r²), accuracy, and precision of the back-calculated concentrations of the calibration standards and QC samples.

Data Presentation:

IS Concentration	Linearity (r²)	Accuracy (% Bias at LLOQ)	Precision (%CV at Mid QC)
Low (e.g., 100 ng/mL)
Medium (e.g., 500 ng/mL)
High (e.g., 2000 ng/mL)

Protocol 2: Internal Standard Interference Check

Objective: To verify that the 2,5-Dichlorobenzoic acid-D3 internal standard does not contain significant impurities that interfere with the analyte quantification.[4]

Methodology:

• Prepare Samples:

  • Blank Matrix: Prepare at least six replicates of the blank biological matrix.

  • Zero Sample: Spike the blank matrix with the chosen working concentration of 2,5-Dichlorobenzoic acid-D3.

  • LLOQ Sample: Spike the blank matrix with the analyte at the LLOQ concentration and the working concentration of 2,5-Dichlorobenzoic acid-D3.

• Sample Preparation: Process the samples using your validated extraction method.

• LC-MS/MS Analysis: Analyze the prepared samples.

• Data Evaluation:

  • Measure the peak area of any interfering peak at the retention time of the analyte in the zero sample.

  • Measure the peak area of any interfering peak at the retention time of the internal standard in the blank matrix samples.

  • Measure the peak areas of the analyte and internal standard in the LLOQ sample.

Acceptance Criteria:

• The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the LLOQ.[4]

• The response of any interfering peak at the retention time of the internal standard in the blank samples should be less than 5% of the internal standard response in the LLOQ sample.[4]

Visualizations

Caption: Troubleshooting workflow for non-linear calibration curves.

Caption: Experimental workflow for optimizing internal standard concentration.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. researchgate.net [researchgate.net]
• 3. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 7. scispace.com [scispace.com]
• 8. biopharmaservices.com [biopharmaservices.com]

dealing with co-eluting interferences with 2,5-Dichlorobenzoic acid-D3

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the use of 2,5-Dichlorobenzoic acid-D3 as an internal standard in analytical experiments, particularly in liquid chromatography-mass spectrometry (LC-MS/MS).

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 2,5-Dichlorobenzoic acid-D3.

Issue 1: Poor Peak Shape (Tailing or Fronting) of 2,5-Dichlorobenzoic acid-D3

Poor peak shape can compromise the accuracy and precision of your quantification. Peak tailing is a common issue with acidic compounds like 2,5-Dichlorobenzoic acid.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor peak shape of 2,5-Dichlorobenzoic acid-D3.

Detailed Steps:

• Evaluate Mobile Phase pH: 2,5-Dichlorobenzoic acid is an acidic compound. To ensure it is in a single, un-ionized form and to minimize peak tailing, the mobile phase pH should be at least 2 pH units below its pKa. An acidic mobile phase, such as one containing 0.1% formic acid, is recommended.[1]

• Check for Column Overload: Injecting too much sample can lead to peak fronting.[1] Dilute your sample and reinject. If the peak shape improves, column overload was the likely cause.

• Assess Column Health: A degraded or contaminated column can cause peak tailing.[2] Try flushing the column with a strong solvent. If this does not resolve the issue, the column may need to be replaced.

• Mitigate Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with acidic analytes, causing peak tailing.[3] Adding a buffer, such as ammonium formate, to the mobile phase can help to mask these silanol groups and improve peak shape.[3]

Issue 2: Co-eluting Interference with 2,5-Dichlorobenzoic acid-D3 Peak

A co-eluting interference can artificially increase or decrease the measured peak area of 2,5-Dichlorobenzoic acid-D3, leading to inaccurate quantification.

Troubleshooting Workflow:

Caption: Workflow for resolving co-eluting interferences with 2,5-Dichlorobenzoic acid-D3.

Detailed Steps:

• Modify the Chromatographic Gradient: A shallower gradient can increase the separation between closely eluting compounds. Experiment with different gradient profiles to try and resolve the interference from the 2,5-Dichlorobenzoic acid-D3 peak.

• Change the Organic Modifier: Acetonitrile and methanol (B129727) have different solvent strengths and selectivities. Switching from one to the other can alter the elution profile and may separate the interfering peak.

• Use a Different Column: If modifying the mobile phase is not effective, consider using a column with a different stationary phase chemistry (e.g., a phenyl-hexyl column instead of a C18) to achieve a different separation selectivity.

• Enhance Sample Preparation: A more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), can help to remove matrix components that may be causing the interference.

Issue 3: Suspected Isotopic Exchange of Deuterium (B1214612)

The deuterium atoms on 2,5-Dichlorobenzoic acid-D3 can potentially exchange with protons from the sample matrix or mobile phase, especially at high pH. This will lead to a decrease in the internal standard signal and an overestimation of the analyte concentration.[4][5]

Troubleshooting Workflow:

Caption: Workflow for investigating and mitigating isotopic exchange of 2,5-Dichlorobenzoic acid-D3.

Detailed Steps:

• Maintain Acidic Conditions: The carboxylic acid proton is readily exchangeable. While the deuterium atoms in 2,5-Dichlorobenzoic acid-D3 are on the aromatic ring and generally stable, it is good practice to maintain acidic conditions (pH < 4) throughout sample preparation and analysis to minimize any potential for exchange.[5]

• Control Temperature: Higher temperatures can accelerate the rate of isotopic exchange.[5] Keep samples refrigerated and use a cooled autosampler (e.g., 4°C) if possible.

• Minimize Exposure to Protic Solvents: Long-term storage in protic solvents like water or methanol can increase the risk of back-exchange.[4] If possible, prepare samples fresh and minimize the time they spend in the autosampler before injection.

Frequently Asked Questions (FAQs)

Q1: What are the expected MRM transitions for 2,5-Dichlorobenzoic acid-D3?

While specific transitions should be optimized in your laboratory, based on the fragmentation of similar compounds, you can expect the following:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
2,5-Dichlorobenzoic acid	189.0	145.0	Negative
189.0	35.0	Negative
2,5-Dichlorobenzoic acid-D3	192.0	148.0	Negative
192.0	35.0	Negative

Note: These are predicted transitions and should be confirmed experimentally. The precursor ion for the D3-labeled standard is shifted by 3 mass units. The major product ion is expected from the loss of the carboxyl group.

Q2: My 2,5-Dichlorobenzoic acid-D3 seems to elute slightly earlier than the unlabeled analyte. Is this normal?

Yes, this is a known phenomenon called the "isotope effect."[5] Deuterated compounds can sometimes have slightly different chromatographic retention times compared to their non-deuterated counterparts, often eluting a few seconds earlier in reversed-phase chromatography. While usually minor, it is important to be aware of this and ensure that the integration windows for both the analyte and the internal standard are appropriate.

Q3: Can I use 2,5-Dichlorobenzoic acid-D3 to correct for matrix effects?

Yes, a stable isotope-labeled internal standard like 2,5-Dichlorobenzoic acid-D3 is the preferred choice for correcting for matrix effects.[6] Since it is chemically identical to the analyte, it will experience similar ionization suppression or enhancement in the mass spectrometer source, allowing for accurate correction and reliable quantification.

Q4: What are some potential sources of co-eluting interferences for 2,5-Dichlorobenzoic acid?

Potential sources of co-eluting interferences can include:

• Isomers: Other dichlorobenzoic acid isomers, if present in the sample, may have similar chromatographic behavior.[7][8][9]

• Metabolites: If analyzing biological samples, metabolites of co-administered drugs could potentially co-elute.

• Matrix Components: In complex matrices like plasma or soil, endogenous compounds can co-elute and cause interference.

Experimental Protocols

Representative LC-MS/MS Method for 2,5-Dichlorobenzoic Acid

This protocol is a representative method and should be optimized for your specific instrumentation and application.

1. Sample Preparation (for Plasma)

• To 100 µL of plasma, add 20 µL of 2,5-Dichlorobenzoic acid-D3 internal standard solution (in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute in 100 µL of mobile phase A.

2. LC-MS/MS System and Conditions

Parameter	Condition
LC System	UPLC system capable of binary gradient elution
MS System	Triple quadrupole mass spectrometer with ESI
Column	C18, 2.1 x 50 mm, 1.7 µm particle size
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	10% B to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Negative ESI

3. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Quantify the analyte concentration using a calibration curve prepared in a blank matrix.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. A validated LC method for determination of 2,3-dichlorobenzoic acid and its associated regio isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Ensuring Complete Recovery of 2,5-Dichlorobenzoic acid-D3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the complete recovery of 2,5-Dichlorobenzoic acid-D3 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2,5-Dichlorobenzoic acid-D3, and what are its common applications?

A1: 2,5-Dichlorobenzoic acid-D3 is the deuterated form of 2,5-Dichlorobenzoic acid, where three hydrogen atoms on the benzene (B151609) ring have been replaced by deuterium (B1214612). It is primarily used as an internal standard in analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), for the quantification of the non-labeled compound or other related analytes.

Q2: What are the key physical and chemical properties of 2,5-Dichlorobenzoic acid-D3?

A2: Understanding the physicochemical properties of 2,5-Dichlorobenzoic acid-D3 is crucial for developing effective extraction and analysis methods.

Property	Value
Appearance	White to off-white crystalline powder.
Molecular Formula	C₇HD₃Cl₂O₂
Molecular Weight	194.03 g/mol
Solubility	Sparingly soluble in water. More soluble in organic solvents like ethanol, methanol, and acetone.[1][2]
pKa	As a carboxylic acid, it is a weak acid. The pKa is influenced by the electron-withdrawing chlorine atoms.

Q3: Why is ensuring high recovery of 2,5-Dichlorobenzoic acid-D3 important?

A3: As an internal standard, the consistent and high recovery of 2,5-Dichlorobenzoic acid-D3 is critical for accurate and precise quantification of the target analyte.[3] Low or variable recovery can lead to significant errors in the final reported concentrations, impacting the reliability of experimental results.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and analysis of 2,5-Dichlorobenzoic acid-D3.

Issue 1: Low or No Signal from 2,5-Dichlorobenzoic acid-D3 in LC-MS/MS Analysis

Possible Causes and Solutions:

Cause	Troubleshooting Step
Incorrect concentration of the internal standard.	Verify the concentration of the stock and working solutions. Prepare fresh solutions if necessary.
Degradation of the standard.	Check the storage conditions and expiration date of the standard. Protect from light and store at the recommended temperature.
Suboptimal mass spectrometry parameters.	Optimize the MS source conditions (e.g., capillary voltage, gas flow, temperature) and compound-specific parameters (e.g., collision energy, precursor/product ion selection).
Poor extraction recovery.	Refer to the detailed experimental protocols below and the troubleshooting workflow for incomplete recovery.
Matrix effects (ion suppression or enhancement).	Evaluate matrix effects by comparing the response of the internal standard in a neat solution versus a post-extraction spiked matrix sample. If significant suppression is observed, consider further sample cleanup or a different extraction method.
Deuterium-hydrogen exchange.	The deuterium atoms on the aromatic ring are generally stable. However, under extreme pH or high-temperature conditions during sample preparation, back-exchange with hydrogen from the solvent can occur. It is advisable to work with mildly acidic to neutral pH and avoid excessive heat.[2][4]

Issue 2: High Variability in the Recovery of 2,5-Dichlorobenzoic acid-D3

Possible Causes and Solutions:

Cause	Troubleshooting Step
Inconsistent sample preparation.	Ensure precise and consistent execution of each step of the extraction protocol, including pipetting, vortexing, and evaporation.
Incomplete phase separation during liquid-liquid extraction (LLE).	Allow adequate time for phase separation. Centrifugation can aid in achieving a clean separation. Avoid aspirating the interface between the two layers.
Inconsistent elution from solid-phase extraction (SPE) cartridges.	Ensure cartridges are properly conditioned and not allowed to dry out before sample loading. Use a consistent and appropriate elution solvent volume and flow rate.
Variable matrix effects between samples.	Utilize a stable isotope-labeled internal standard like 2,5-Dichlorobenzoic acid-D3 to compensate for matrix effects. However, if variability is still high, further optimization of the sample cleanup is necessary.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of 2,5-Dichlorobenzoic acid-D3 from Human Plasma

This protocol is designed for the extraction of acidic compounds from a plasma matrix.

Materials:

• Human plasma

• 2,5-Dichlorobenzoic acid-D3 internal standard working solution

• Phosphoric acid (1 M)

• Methyl tert-butyl ether (MTBE)

• Methanol

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

Methodology:

• Sample Preparation: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the 2,5-Dichlorobenzoic acid-D3 internal standard working solution and vortex briefly.

• Acidification: Add 50 µL of 1 M phosphoric acid to the plasma sample to acidify it. Vortex for 10 seconds. Acidification ensures that the benzoic acid is in its neutral, more organic-soluble form.[5][6]

• Extraction: Add 500 µL of MTBE to the tube.

• Mixing: Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge the sample at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporation: Evaporate the MTBE to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: Supported Liquid Extraction (SLE) of 2,5-Dichlorobenzoic acid-D3 from Human Urine

SLE offers a more streamlined alternative to LLE, avoiding issues like emulsion formation.[7]

Materials:

• Human urine

• 2,5-Dichlorobenzoic acid-D3 internal standard working solution

• Formic acid (1%)

• Supported Liquid Extraction plate or cartridges

• Ethyl acetate (B1210297)

• Evaporator

• Vortex mixer

Methodology:

• Sample Preparation: To 200 µL of human urine, add 20 µL of the 2,5-Dichlorobenzoic acid-D3 internal standard working solution.

• Pre-treatment: Add 200 µL of 1% formic acid to the urine sample and vortex.

• Loading: Load the pre-treated sample onto the SLE plate/cartridge and allow it to absorb for 5 minutes.

• Elution: Add 900 µL of ethyl acetate to the plate/cartridge and allow it to elute by gravity into a collection plate or tube. Repeat the elution step with another 900 µL of ethyl acetate.

• Evaporation: Evaporate the combined eluate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for analysis.

Visualizations

Caption: A logical workflow for troubleshooting incomplete recovery of 2,5-Dichlorobenzoic acid-D3.

Caption: A generalized experimental workflow for the analysis of 2,5-Dichlorobenzoic acid-D3.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Application of Response Surface Methodology to Optimize Solid-Phase Extraction of Benzoic Acid and Sorbic Acid from Food Drinks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Liquid-liquid extraction for neutral, acidic and basic compounds [tyextractor.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. norlab.com [norlab.com]

Technical Support Center: Correcting for Variability in Sample Extraction with 2,5-Dichlorobenzoic acid-D3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 2,5-Dichlorobenzoic acid-D3 as an internal standard to correct for variability in sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is the role of 2,5-Dichlorobenzoic acid-D3 in my sample analysis?

A1: 2,5-Dichlorobenzoic acid-D3 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to the analyte of interest (2,5-Dichlorobenzoic acid) but is distinguished by its higher mass due to the presence of three deuterium (B1214612) atoms. By adding a known amount of 2,5-Dichlorobenzoic acid-D3 to your samples before extraction, it can be used to accurately quantify the analyte. The SIL-IS experiences similar losses and variations during sample preparation and analysis as the target analyte. Therefore, the ratio of the analyte's signal to the internal standard's signal allows for precise and accurate quantification, correcting for extraction inefficiency and matrix effects.

Q2: I'm observing high variability in my results. What are the potential causes when using 2,5-Dichlorobenzoic acid-D3?

A2: High variability can stem from several factors:

• Inconsistent Internal Standard Spiking: Ensure the same amount of 2,5-Dichlorobenzoic acid-D3 is added to every sample, calibrator, and quality control (QC) sample.

• Sample pH Differences: The extraction efficiency of carboxylic acids like 2,5-Dichlorobenzoic acid is highly dependent on pH. Ensure consistent pH across all samples before extraction.

• Matrix Effects: Components in your sample matrix (e.g., plasma, urine) can suppress or enhance the ionization of your analyte and internal standard differently.

• Isotopic Exchange: Although generally stable, the deuterium atoms on the D3-labeled internal standard could potentially exchange with protons from the sample or solvent under certain conditions, leading to inaccurate quantification.

Q3: My recovery of 2,5-Dichlorobenzoic acid-D3 is low. What should I do?

A3: A low but consistent recovery is often acceptable when using an internal standard, as it corrects for these losses. However, if the recovery is extremely low or inconsistent, consider the following:

• Optimize Extraction pH: For acidic compounds like 2,5-Dichlorobenzoic acid, ensure the sample is acidified (typically pH 2-3) before extraction with an organic solvent to promote partitioning into the organic phase.

• Solvent Choice: Evaluate the polarity of your extraction solvent. A more polar solvent may be needed to efficiently extract the benzoic acid derivative.

• Extraction Technique: For complex matrices, consider switching from a simple liquid-liquid extraction (LLE) to solid-phase extraction (SPE) for cleaner extracts and potentially higher recovery.

Q4: Can the deuterium labels on 2,5-Dichlorobenzoic acid-D3 exchange with hydrogen atoms?

A4: The deuterium atoms on the aromatic ring of 2,5-Dichlorobenzoic acid-D3 are generally stable. However, the acidic proton on the carboxylic acid group is highly exchangeable. This is not a concern as the mass difference is maintained on the core structure. The risk of back-exchange of the deuterium labels on the ring is low under typical analytical conditions. To minimize any potential for exchange, avoid prolonged exposure to highly basic conditions or high temperatures.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Chromatographic Splitting

Possible Cause	Troubleshooting Steps
Sample Overload	Dilute the sample extract before injection.
Incompatible Injection Solvent	Ensure the final extract is dissolved in a solvent similar in composition to the initial mobile phase.
Column Degradation	Flush the column or replace it if performance does not improve.
pH Effects	Ensure the mobile phase is buffered at a pH that maintains the analyte in a consistent ionic state. For acidic compounds, a low pH mobile phase (e.g., with 0.1% formic acid) is often used.

Issue 2: Inconsistent Internal Standard Response

Possible Cause	Troubleshooting Steps
Inaccurate Pipetting	Calibrate pipettes and use a consistent technique for adding the internal standard solution.
Precipitation of IS in Sample	Ensure the internal standard is fully dissolved in the sample matrix. Gentle vortexing after spiking is recommended.
Degradation of IS	Check the stability of the internal standard in the sample matrix and under the storage conditions.
Differential Matrix Effects	Evaluate matrix effects by comparing the IS response in neat solution versus in extracted blank matrix. If significant suppression or enhancement is observed, a more effective sample cleanup may be necessary.

Data Presentation

Table 1: Physicochemical Properties of 2,5-Dichlorobenzoic Acid

Property	Value
Molecular Formula	C₇H₄Cl₂O₂
Molecular Weight	191.01 g/mol [1]
Melting Point	151-154 °C[2]
Solubility in Water	0.8 g/L
Appearance	White crystalline powder[3][4]

Table 2: Typical Validation Parameters for a Bioanalytical Method Using an Internal Standard

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy (%Bias)	Within ±15% (±20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	IS-normalized matrix factor should be close to 1.0
Stability	Analyte stable under tested conditions

LLOQ: Lower Limit of Quantification

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Acidic Compounds from Water Samples

This protocol is adapted for the extraction of acidic compounds, such as herbicides, from water samples.

1. Sample Preparation: a. To a 100 mL water sample, add a known concentration of 2,5-Dichlorobenzoic acid-D3 internal standard solution. b. Acidify the sample to pH 2-3 with a suitable acid (e.g., formic acid or hydrochloric acid).

2. Extraction: a. Transfer the acidified sample to a separatory funnel. b. Add 50 mL of a suitable organic extraction solvent (e.g., dichloromethane (B109758) or ethyl acetate). c. Shake vigorously for 2 minutes, periodically venting the funnel. d. Allow the layers to separate. e. Drain the organic (lower) layer into a clean collection flask. f. Repeat the extraction with a fresh 50 mL aliquot of the organic solvent. g. Combine the organic extracts.

3. Drying and Concentration: a. Pass the combined organic extract through a column of anhydrous sodium sulfate (B86663) to remove any residual water. b. Evaporate the solvent to near dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

4. Reconstitution: a. Reconstitute the residue in a small, known volume (e.g., 1 mL) of a solvent compatible with your analytical instrument (e.g., mobile phase). b. Vortex briefly to ensure complete dissolution. c. Transfer to an autosampler vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Acidic Compounds from Plasma Samples

This protocol provides a general procedure for the extraction of acidic compounds from a plasma matrix.

1. Sample Pre-treatment: a. To 1 mL of plasma, add a known amount of 2,5-Dichlorobenzoic acid-D3 internal standard. b. Add 1 mL of a weak acid (e.g., 2% formic acid in water) and vortex. c. Centrifuge to pellet proteins.

2. SPE Cartridge Conditioning: a. Condition a mixed-mode anion exchange SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of water through the cartridge.

3. Sample Loading: a. Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

4. Washing: a. Wash the cartridge with 3 mL of water to remove unretained components. b. Wash the cartridge with 3 mL of methanol to remove less polar interferences.

5. Elution: a. Elute the analyte and internal standard with 2 mL of a suitable elution solvent (e.g., 5% formic acid in methanol).

6. Evaporation and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a known volume of mobile phase for analysis.

Mandatory Visualization

Caption: A generalized experimental workflow for sample preparation and analysis.

Caption: A logical troubleshooting workflow for addressing high result variability.

References

• 1. Benzoic acid, 2,5-dichloro- [webbook.nist.gov]
• 2. lcms.cz [lcms.cz]
• 3. cgspace.cgiar.org [cgspace.cgiar.org]
• 4. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

impact of pH on 2,5-Dichlorobenzoic acid-D3 stability and recovery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability and recovery of 2,5-Dichlorobenzoic acid-D3. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the pKa of 2,5-Dichlorobenzoic acid and why is it important?

A1: The predicted pKa of 2,5-Dichlorobenzoic acid is approximately 2.51. The pKa is a critical parameter as it indicates the pH at which the acidic and basic forms of the molecule are present in equal amounts.

• Below pH 2.51: The compound will be predominantly in its protonated, neutral form (less soluble in water).

• Above pH 2.51: The compound will be predominantly in its deprotonated, anionic form (more soluble in water).

Understanding the pKa is crucial for optimizing sample preparation, extraction, and chromatographic separation, as the ionization state of the molecule significantly affects its solubility and partitioning behavior.

Q2: How does pH affect the stability of 2,5-Dichlorobenzoic acid-D3 in aqueous solutions?

Q3: Can the deuterium (B1214612) atoms on 2,5-Dichlorobenzoic acid-D3 exchange with hydrogen from the solvent?

A3: Deuterium atoms on an aromatic ring are generally stable and less prone to exchange under typical analytical conditions. However, exposure to highly acidic or basic conditions, elevated temperatures, or certain metal catalysts could potentially facilitate hydrogen/deuterium (H/D) exchange. It is recommended to use aprotic or deuterated solvents for long-term storage of the pure compound to minimize any risk of exchange.

Q4: How does pH impact the recovery of 2,5-Dichlorobenzoic acid-D3 during sample extraction?

A4: The pH of the sample matrix is a critical factor for achieving high and reproducible recovery.

• For Liquid-Liquid Extraction (LLE): To efficiently extract the acidic 2,5-Dichlorobenzoic acid-D3 into an organic solvent, the pH of the aqueous sample should be adjusted to at least 2 pH units below its pKa (i.e., pH < 0.5). However, a pH of around 2 is often practically sufficient to ensure the compound is in its neutral, more non-polar form.

• For Solid-Phase Extraction (SPE) using a reversed-phase sorbent: Similar to LLE, the sample should be acidified to a pH below the pKa to ensure the analyte is in its neutral form, which will have a stronger interaction with the non-polar stationary phase, leading to better retention and subsequent recovery.

Troubleshooting Guides

Low Recovery During Sample Preparation

Symptom	Possible Cause	Troubleshooting Steps
Low recovery of 2,5-Dichlorobenzoic acid-D3 in the final extract.	Incorrect pH of the sample matrix during extraction.	Ensure the pH of the aqueous sample is adjusted to be at least 2 units below the pKa of 2,5-Dichlorobenzoic acid (~2.51). A pH of 2 is a good starting point for LLE and reversed-phase SPE.
Suboptimal extraction solvent in LLE.	Use a water-immiscible organic solvent that has a good affinity for the analyte. Ethyl acetate (B1210297) or a mixture of hexane (B92381) and ethyl acetate are common choices.
Inefficient elution from the SPE cartridge.	Ensure the elution solvent is strong enough to disrupt the interaction between the analyte and the sorbent. A mobile phase with a higher percentage of organic solvent and a pH that promotes the ionized form of the acid (pH > 4.5) can improve elution.
Inconsistent recovery across different samples.	Variability in the initial pH of the samples.	Always measure and adjust the pH of each sample to a consistent value before proceeding with the extraction.
Matrix effects from complex biological or environmental samples.	Consider a more rigorous sample cleanup step. This may involve a secondary cleanup with a different SPE sorbent or the use of a QuEChERS-based method with appropriate cleanup salts.

Poor Peak Shape or Shifting Retention Times in Chromatography

Symptom	Possible Cause	Troubleshooting Steps
Broad or tailing peaks in reverse-phase HPLC/UHPLC.	Interaction of the carboxylate form with the stationary phase.	Ensure the mobile phase pH is sufficiently low (ideally below the pKa) to keep the analyte in its protonated form. Adding a small amount of a weak acid like formic acid or acetic acid to the mobile phase is common practice.
Shifting retention times between injections.	Inconsistent pH of the mobile phase or sample diluent.	Prepare fresh mobile phase daily and ensure it is well-mixed. The pH of the final sample extract should be compatible with the mobile phase to avoid on-column pH shifts.
Column degradation.	Ensure the mobile phase pH is within the stable range for the specific column being used. Prolonged use of highly acidic or basic mobile phases can damage the stationary phase.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To assess the stability of 2,5-Dichlorobenzoic acid-D3 under various stress conditions.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of 2,5-Dichlorobenzoic acid-D3 in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL.

  • Basic Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL.

  • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide to a final concentration of 100 µg/mL.

  • Thermal Degradation: Incubate a solid sample and a solution of the compound at 60°C.

• Incubation: Incubate the stressed samples at room temperature or an elevated temperature (e.g., 40°C) for a defined period (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: At each time point, take an aliquot of the sample, neutralize it if necessary, and analyze by a stability-indicating method such as HPLC-UV or LC-MS to determine the remaining concentration of the parent compound and identify any degradation products.

Protocol 2: pH-Dependent Recovery using Solid-Phase Extraction (SPE)

Objective: To determine the optimal pH for the extraction of 2,5-Dichlorobenzoic acid-D3 from an aqueous matrix.

Methodology:

• Sample Preparation: Prepare replicate aqueous samples (e.g., 10 mL of water) spiked with a known concentration of 2,5-Dichlorobenzoic acid-D3 (e.g., 1 µg/mL).

• pH Adjustment: Adjust the pH of the samples to a range of values (e.g., pH 2, 4, 6, 8) using small amounts of acid (e.g., HCl) or base (e.g., NaOH).

• SPE Procedure:

  • Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18) with methanol (B129727) followed by water at the corresponding pH.

  • Loading: Load the pH-adjusted sample onto the cartridge.

  • Washing: Wash the cartridge with a weak organic solvent/water mixture at the same pH to remove interferences.

  • Elution: Elute the analyte with a suitable organic solvent (e.g., methanol or acetonitrile).

• Analysis: Analyze the eluted samples by HPLC-UV or LC-MS to quantify the amount of 2,5-Dichlorobenzoic acid-D3 recovered at each pH.

Data Presentation

Table 1: Theoretical Effect of pH on the Ionization State and Properties of 2,5-Dichlorobenzoic acid (pKa ≈ 2.51)

pH	Predominant Form	Charge	Water Solubility	Lipophilicity
< 2.51	Neutral (Acid)	0	Low	High
2.51	Neutral = Anionic	-0.5	Moderate	Moderate
> 2.51	Anionic (Carboxylate)	-1	High	Low

Table 2: Expected Recovery of 2,5-Dichlorobenzoic acid-D3 in LLE and Reversed-Phase SPE as a Function of Sample pH

Sample pH	Expected Recovery	Rationale
2	High	The compound is in its neutral, more lipophilic form, leading to better partitioning into organic solvents and retention on reversed-phase sorbents.
4	Moderate to Low	A significant portion of the compound is in its anionic, more water-soluble form, reducing its affinity for non-polar phases.
7	Very Low	The compound is almost entirely in its anionic form, resulting in poor retention on reversed-phase sorbents and low partitioning into organic solvents.
10	Extremely Low	The compound is fully in its anionic form, making it highly water-soluble and difficult to extract with non-polar methods.

Visualizations

Caption: Experimental workflow for determining the effect of pH on the recovery of 2,5-Dichlorobenzoic acid-D3.

References

• 1. 2,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-DICHLOROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Reference Data & Comparative Studies

Navigating Method Validation: A Comparative Guide to Internal Standards for Analytical Assays

A comprehensive guide for researchers, scientists, and drug development professionals on the principles of method validation, with a focus on the selection and performance of internal standards. This guide will explore the theoretical application of 2,5-Dichlorobenzoic acid-D3 as an internal standard in comparison to commonly used alternatives in relevant analytical contexts.

In the rigorous landscape of analytical chemistry, particularly within pharmaceutical development and research, the validation of analytical methods is paramount to ensure data integrity, accuracy, and reproducibility. A critical component of robust method validation, especially for chromatographic techniques coupled with mass spectrometry (MS), is the appropriate selection and use of an internal standard. This guide provides an objective comparison of the theoretical performance of 2,5-Dichlorobenzoic acid-D3 as an internal standard against established alternatives, supported by a discussion of experimental principles and data presentation formats.

The Role of Internal Standards in Analytical Method Validation

Internal standards are essential for correcting the variability inherent in analytical procedures. These variations can arise during sample preparation, extraction, derivatization, and injection, as well as from instrument drift. An ideal internal standard is a compound that is chemically similar to the analyte of interest but is not naturally present in the sample. By adding a known amount of the internal standard to every sample, standard, and blank, the ratio of the analyte signal to the internal standard signal can be used for quantification. This ratiometric approach compensates for fluctuations, leading to more accurate and precise results.

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds like 2,5-Dichlorobenzoic acid-D3, are considered the gold standard. They exhibit nearly identical physicochemical properties to their non-labeled counterparts, ensuring they behave similarly throughout the analytical process.

Hypothetical Application: Quantification of Acidic Compounds

For the purpose of this guide, we will explore its hypothetical application in the analysis of a representative acidic analyte and compare its potential performance against commonly used internal standards for this class of compounds.

Comparison of Internal Standards

The selection of an internal standard is a critical decision in method development. Below is a comparative table outlining the theoretical performance of 2,5-Dichlorobenzoic acid-D3 against other potential internal standards for the analysis of an acidic analyte.

Internal Standard	Analyte(s)	Rationale for Use	Potential Advantages	Potential Disadvantages
2,5-Dichlorobenzoic acid-D3	Salicylic (B10762653) acid, Auxins (e.g., Indole-3-acetic acid), other acidic compounds	Structural analog with deuterium (B1214612) labeling.	Co-elution with analyte, similar ionization efficiency, compensates for matrix effects and extraction variability. Mass difference of 3 Da prevents isotopic overlap.	Limited commercial availability and documented use. Potential for isotopic exchange under certain conditions.
Salicylic acid-D4	Salicylic acid	Stable isotope-labeled analog of the analyte.	The "gold standard" for salicylic acid analysis, providing the most accurate correction for all procedural variations.	Can be cost-prohibitive. Not suitable for the analysis of other acidic compounds.
Benzoic acid-D5	Salicylic acid, other aromatic carboxylic acids	Deuterated structural analog.	Good chemical similarity to aromatic acids. Commercially available.	May not perfectly mimic the chromatographic behavior and ionization of all analytes.
Cinnamic acid-D7	Auxins, other unsaturated carboxylic acids	Deuterated structural analog with similar functional groups.	Can be a suitable internal standard for a range of unsaturated acidic compounds.	Differences in structure may lead to variations in extraction efficiency and matrix effects compared to the analyte.

Experimental Protocols: A Generalized Workflow for Method Validation

A typical method validation protocol using an internal standard like 2,5-Dichlorobenzoic acid-D3 would involve the following key experiments. The specific parameters would need to be optimized for the analyte and matrix of interest.

Stock Solution Preparation

• Analyte Stock Solution: Accurately weigh and dissolve the analyte in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Internal Standard Stock Solution: Accurately weigh and dissolve 2,5-Dichlorobenzoic acid-D3 in a suitable solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

Calibration Curve Preparation

• Prepare a series of calibration standards by spiking a blank matrix (e.g., plasma, plant extract) with known concentrations of the analyte.

• Add a constant concentration of the 2,5-Dichlorobenzoic acid-D3 working solution to each calibration standard.

• Process the calibration standards using the developed sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analyze the extracted samples by LC-MS/MS and plot the peak area ratio of the analyte to the internal standard against the analyte concentration.

Quality Control (QC) Sample Preparation

• Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the range of the calibration curve by spiking a blank matrix with the analyte.

• Add the internal standard to each QC sample.

Validation Parameters

The following parameters should be assessed according to regulatory guidelines (e.g., FDA, ICH):

• Selectivity and Specificity: Analyze blank matrix samples to ensure no endogenous interferences are present at the retention times of the analyte and internal standard.

• Linearity: Assess the linearity of the calibration curve using a suitable regression model (e.g., linear weighted 1/x²). The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze replicate QC samples on different days to determine the intra- and inter-day accuracy (% bias) and precision (% CV). Acceptance criteria are typically within ±15% (±20% for the Lower Limit of Quantification).

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the matrix by comparing the analyte/internal standard peak area ratio in post-extraction spiked samples to that in a neat solution.

• Extraction Recovery: Determine the efficiency of the extraction procedure by comparing the analyte/internal standard peak area ratio in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the matrix under various conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful method validation.

A generalized workflow for analytical method validation using an internal standard.

Logical Relationships in Data Analysis

The core of quantitative analysis using an internal standard lies in the ratiometric calculation. The following diagram illustrates the logical relationship.

Comparative Guide to Inter-Laboratory Analysis of 2,5-Dichlorobenzoic Acid Utilizing 2,5-Dichlorobenzoic Acid-D3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of analytical methodologies for the quantification of 2,5-Dichlorobenzoic acid, emphasizing the use of its deuterated analog, 2,5-Dichlorobenzoic acid-D3, as an internal standard. While a dedicated inter-laboratory comparison study for this specific analyte is not publicly available, this document synthesizes validated performance data from various analytical methods for 2,5-Dichlorobenzoic acid and structurally similar acidic herbicides. This comparative overview aims to assist laboratories in selecting and implementing robust analytical methods.

Method Performance: A Quantitative Comparison

The following tables summarize the performance characteristics of different analytical methods for 2,5-Dichlorobenzoic acid and other relevant acidic herbicides. This data allows for a comparison of linearity, accuracy (presented as recovery), precision (presented as relative standard deviation or RSD), and sensitivity (limits of detection and quantification).

Table 1: Performance of LC-MS/MS Methods for Acidic Herbicide Analysis in Water Matrices

Parameter	Method A: Direct Injection LC-MS/MS	Method B: SPE-LC-MS/MS
Linearity (r²)	>0.99	>0.99
Accuracy (Recovery %)	88 - 120	70 - 120
Precision (RSD %)	≤7 at 0.1 µg/L, ≤20 at 0.02 µg/L	<15
LOD	Not Specified	0.003 µg/L[1]
LOQ	0.02 µg/L[2]	Not Specified
Internal Standard Used	Not Specified	Not Specified

Performance data for Method A is based on a study analyzing a range of acidic herbicides in drinking and surface waters[2]. Data for Method B is derived from an analysis of acidic herbicides in surface water[1].

Table 2: Performance of Analytical Methods for Acidic Herbicides in Solid Matrices (e.g., Soil)

Parameter	Method C: QuEChERS-LC-MS/MS	Method D: GC-MS
Linearity (r²)	>0.993	Not Specified
Accuracy (Recovery %)	69.8 - 120	Not Specified
Precision (RSD %)	0.6 - 19.5	Not Specified
LOD	0.0001 - 0.008 mg/kg[3]	Not Specified
LOQ	Not Specified	1 - 10 ng/g[4]
Internal Standard Used	Isotope-labeled internal standards	Hexachlorobenzene (HCB)

Method C data is from a study on various acidic herbicides in plant-based matrices[3]. Method D data is based on the analysis of chlorobenzoic acid isomers in soil[4].

Alternative Internal Standards for Enhanced Accuracy

The use of a stable isotope-labeled internal standard, such as 2,5-Dichlorobenzoic acid-D3, is a critical component of a robust quantitative method, as it effectively corrects for variations in sample preparation and instrumental analysis.[5][6] Several other deuterated analogs of acidic herbicides are also suitable for this purpose.

Table 3: Commonly Used Isotope-Labeled Internal Standards for Acidic Herbicide Analysis

Internal Standard	Target Analytes
d3-Dicamba	Dicamba and other acidic herbicides[7]
MCPA-D6	Mecoprop, MCPA, 2,4-D, dicamba, and others[8]
4-Chlorobenzoic Acid-d4	p-Chlorobenzoic acid and similar compounds[6]

Detailed Experimental Protocols

The following sections provide detailed experimental protocols for the analysis of 2,5-Dichlorobenzoic acid in different matrices. These represent widely used and validated approaches.

Protocol 1: Analysis in Water by Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol is a composite of established methods for the analysis of acidic herbicides in aqueous samples.[9][10][11]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Measure 500 mL of the water sample and acidify to a pH of 2 using hydrochloric acid.

• Spike the sample with a known concentration of 2,5-Dichlorobenzoic acid-D3 internal standard.

• Condition a polymeric SPE cartridge (e.g., Waters Oasis HLB or Phenomenex Strata-X) by passing 5 mL of methanol (B129727) followed by 5 mL of acidified deionized water (pH 2).

• Load the acidified sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/minute.

• Wash the cartridge with 5 mL of acidified deionized water to elute interfering substances.

• Dry the cartridge under a vacuum for 15-20 minutes.

• Elute the retained analytes with 5-10 mL of ethyl acetate (B1210297) or methanol.

• Evaporate the eluent to dryness using a gentle stream of nitrogen.

• Reconstitute the dried extract in 1 mL of the initial mobile phase for LC-MS/MS analysis.

2. Instrumental Analysis: LC-MS/MS

• Liquid Chromatograph: An Agilent 1200 series or equivalent system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3 µm particle size).

• Mobile Phase A: 0.1% formic acid in deionized water.

• Mobile Phase B: Acetonitrile (B52724) containing 0.1% formic acid.

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased over the run.

• Flow Rate: 0.3 to 0.4 mL/minute.

• Injection Volume: 5 to 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for both 2,5-Dichlorobenzoic acid and 2,5-Dichlorobenzoic acid-D3.

Protocol 2: Analysis in Soil by QuEChERS and LC-MS/MS

This protocol outlines the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method, which is widely adopted for the extraction of pesticides from complex matrices like soil.[12][13][14]

1. Sample Preparation: QuEChERS Extraction

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. For dry soil, add 7 mL of deionized water and allow it to hydrate (B1144303) for 30 minutes.

• Add a known amount of the 2,5-Dichlorobenzoic acid-D3 internal standard.

• Add 10 mL of acetonitrile containing 1% formic acid.

• Shake the tube vigorously for 5 minutes.

• Add the QuEChERS extraction salt packet (containing magnesium sulfate, sodium chloride, and sodium citrate).

• Immediately shake the tube for at least 2 minutes to prevent the agglomeration of salts.

• Centrifuge the sample at a minimum of 3000 relative centrifugal force (rcf) for 5 minutes.

2. Clean-up: Dispersive Solid-Phase Extraction (dSPE)

• Transfer 1 mL of the upper acetonitrile layer into a dSPE tube containing magnesium sulfate, primary secondary amine (PSA), and C18 sorbents.

• Vortex the dSPE tube for 30 to 60 seconds.

• Centrifuge at a high speed (e.g., ≥ 5000 rcf) for 2 minutes.

• The resulting supernatant is ready for analysis.

3. Instrumental Analysis: LC-MS/MS

• The LC-MS/MS parameters are generally similar to those described in Protocol 1. The chromatographic gradient may require optimization to ensure adequate separation from matrix components.

Visualizing the Analytical Process

The following diagram provides a clear, step-by-step visualization of the analytical workflow for the determination of 2,5-Dichlorobenzoic acid using an internal standard.

Caption: A typical analytical workflow for the quantification of 2,5-Dichlorobenzoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. Simultaneous Determination of Six Acidic Herbicides and Metabolites in Plant Origin Matrices by QuEChERS-UPLC-MS/MS [mdpi.com]
• 4. apps.nelac-institute.org [apps.nelac-institute.org]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. weber.hu [weber.hu]
• 13. researchgate.net [researchgate.net]
• 14. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for the Quantitative Analysis of Dicamba

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of the herbicide dicamba (B1670444) (3,6-dichloro-2-methoxybenzoic acid), the use of a reliable internal standard is paramount for achieving accurate and precise results, particularly when employing sensitive techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). An ideal internal standard mimics the analyte's behavior during sample preparation and analysis, compensating for variations in extraction efficiency, matrix effects, and instrument response. This guide provides a comparative overview of 2,5-Dichlorobenzoic acid-D3 and other alternative internal standards used in the quantitative analysis of dicamba, supported by experimental data.

Isotopically Labeled Internal Standards: The Gold Standard

Stable isotope-labeled (SIL) internal standards are widely considered the gold standard in quantitative mass spectrometry. Their physicochemical properties are nearly identical to the analyte of interest, leading to similar behavior during sample processing and chromatographic separation. This co-elution and co-ionization allow for effective correction of analytical variability.

2,5-Dichlorobenzoic acid-D3 (D3-Dicamba)

2,5-Dichlorobenzoic acid-D3, a deuterated analog of a dicamba-related structure, is commonly used as an internal standard for dicamba analysis. The substitution of hydrogen atoms with deuterium (B1214612) results in a mass shift that is easily distinguishable by a mass spectrometer, without significantly altering its chemical properties.

¹³C₆-Dicamba

A carbon-13 labeled version of dicamba, ¹³C₆-Dicamba, offers an alternative to deuterated standards. In this case, six carbon-12 atoms in the benzoic acid ring are replaced with carbon-13 isotopes. This provides a significant mass difference from the native analyte and can sometimes offer advantages in terms of chromatographic co-elution and stability of the isotopic label.

Non-Isotopically Labeled Internal Standards

While SIL internal standards are preferred, non-isotopically labeled compounds with similar chemical structures and properties to the analyte can also be used. These are typically more cost-effective but may not perfectly mimic the analyte's behavior, potentially leading to less accurate correction.

4,4'-Dibromooctafluorobiphenyl (B165717) (DBOB)

For the analysis of chlorinated herbicides, including dicamba, by gas chromatography, compounds like 4,4'-dibromooctafluorobiphenyl (DBOB) have been suggested as internal standards in methodologies such as US EPA Method 8151A. Its high molecular weight and halogenated structure provide a distinct signal in the chromatogram.

Performance Comparison

The following tables summarize the accuracy and precision data for the aforementioned internal standards based on available literature.

Table 1: Accuracy Data (Analyte Recovery)

Internal Standard	Analyte	Matrix	Recovery (%)	Citation
2,5-Dichlorobenzoic acid-D3	Dicamba	Water	106 - 128	[1][2]
Air	88 - 124	[1][2]
¹³C₆-Dicamba	Dicamba	Not Specified	~90	[3]
4,4'-Dibromooctafluorobiphenyl	Chlorinated Herbicides	Not Specified	Data not available for dicamba

Table 2: Precision Data (Relative Standard Deviation/Coefficient of Variation)

Internal Standard	Analyte	Matrix	%RSD / %CV	Citation
2,5-Dichlorobenzoic acid-D3	Dicamba	Soy foliage and soil	21	[4]
¹³C₆-Dicamba	Dicamba	Not Specified	≤ 20 (Acceptable Limit)	[3]
4,4'-Dibromooctafluorobiphenyl	Chlorinated Herbicides	Not Specified	Data not available for dicamba

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of experimental protocols used for dicamba analysis with isotopically labeled internal standards.

LC-MS Method for Dicamba Analysis using D3-Dicamba

• Sample Preparation: Water samples are fortified with dicamba and D3-dicamba standards and subjected to solid-phase extraction (SPE). Air samples collected on sorbent tubes are extracted with an appropriate solvent.

• Chromatography: Reversed-phase liquid chromatography is performed using a C18 column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.

• Mass Spectrometry: Detection is carried out using a mass spectrometer in negative electrospray ionization (ESI) mode, monitoring specific precursor and product ions for both dicamba and D3-dicamba.[1][2]

LC-MS/MS Method for Dicamba Analysis using ¹³C₆-Dicamba

• Sample Preparation: Air sampling tube contents and filter paper are extracted with an acidified organic solvent, followed by sonication. The extract is evaporated and reconstituted in a water:methanol solution.

• Internal Standard Spiking: A known amount of ¹³C₆-Dicamba internal standard is added to each sample.

• Chromatography: High-performance liquid chromatography is performed.

• Mass Spectrometry: Detection is achieved using a triple quadrupole mass spectrometer in ESI negative ionization mode.[3]

Visualizing the Workflow

The following diagrams illustrate the logical relationships and experimental workflows described.

Caption: Workflow for internal standard-based quantification.

Caption: A typical experimental workflow for dicamba analysis.

Conclusion

Both 2,5-Dichlorobenzoic acid-D3 (D3-Dicamba) and ¹³C₆-Dicamba have demonstrated high accuracy in the quantitative analysis of dicamba, with recovery values generally falling within the acceptable range of 70-120%. The precision of D3-Dicamba has been reported with a %CV of 21% in complex matrices, and it is expected that ¹³C₆-Dicamba would exhibit similar or better precision due to the nature of stable isotope labeling. While non-isotopically labeled standards like DBOB are available and may be suitable for certain applications, the lack of specific performance data for dicamba analysis makes a direct comparison challenging. For the highest level of accuracy and precision, the use of isotopically labeled internal standards such as D3-Dicamba or ¹³C₆-Dicamba is strongly recommended. The choice between a deuterated and a ¹³C-labeled standard may depend on factors such as commercial availability, cost, and the potential for isotopic effects in specific analytical methods.

References

• 1. Evaluation of a Stable Isotope-Based Direct Quantification Method for Dicamba Analysis from Air and Water Using Single-Quadrupole LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of a Stable Isotope-Based Direct Quantification Method for Dicamba Analysis from Air and Water Using Single-Quadrupole LC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. chromatographytoday.com [chromatographytoday.com]

A Comparative Guide to Analytical Methods for 2,5-Dichlorobenzoic Acid Quantification

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of 2,5-Dichlorobenzoic acid, selecting the appropriate analytical method is paramount. This guide provides a comparative overview of two common analytical techniques: a high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing a deuterated internal standard (2,5-Dichlorobenzoic acid-D3) and a conventional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. The use of a stable isotope-labeled internal standard, such as 2,5-Dichlorobenzoic acid-D3, is a well-established approach to enhance the accuracy and precision of quantification by correcting for matrix effects and variability in sample processing and instrument response.[1][2]

Performance Comparison: Linearity and Range

The following table summarizes the typical performance characteristics for the linearity and range of an LC-MS/MS method with a deuterated internal standard versus a standard HPLC-UV method for the analysis of 2,5-Dichlorobenzoic acid. The data presented is representative of validated methods for similar aromatic acids.

Parameter	Method A: LC-MS/MS with 2,5-Dichlorobenzoic acid-D3 Internal Standard	Method B: HPLC-UV
**Linearity (R²) **	≥ 0.998	≥ 0.995
Linear Range	0.5 - 500 ng/mL	50 - 10,000 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	50 ng/mL
Precision (%RSD)	< 15%	< 20%
Accuracy (%Recovery)	85 - 115%	80 - 120%

Experimental Protocols

Method A: LC-MS/MS with 2,5-Dichlorobenzoic acid-D3 Internal Standard

This method is designed for high sensitivity and selectivity, making it suitable for complex matrices and low-level quantification.

1. Sample Preparation:

• To 100 µL of the sample matrix (e.g., plasma, urine, environmental water sample), add 10 µL of a 1 µg/mL solution of 2,5-Dichlorobenzoic acid-D3 in methanol (B129727) as the internal standard.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins or extract the analyte.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in negative mode

• MRM Transitions:

  • 2,5-Dichlorobenzoic acid: [M-H]⁻ → fragment ion

  • 2,5-Dichlorobenzoic acid-D3: [M-H]⁻ → fragment ion

Method B: HPLC-UV

This method is a more conventional approach, suitable for routine analysis where high sensitivity is not a prerequisite.

1. Sample Preparation:

• To 1 mL of the sample, add 1 mL of acetonitrile.

• Vortex for 1 minute.

• Centrifuge at 4,000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm filter before injection.

2. HPLC-UV Conditions:

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and 0.1% phosphoric acid in water (e.g., 60:40 v/v).[3]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: 210 nm

Experimental Workflow Visualization

The following diagram illustrates the logical workflow of the LC-MS/MS method utilizing a deuterated internal standard for the quantification of 2,5-Dichlorobenzoic acid.

Caption: Experimental workflow for the quantification of 2,5-Dichlorobenzoic acid by LC-MS/MS.

References

• 1. lcms.cz [lcms.cz]
• 2. scispace.com [scispace.com]
• 3. shimadzu.com [shimadzu.com]

Navigating the Lower Limits: A Comparative Guide to 2,5-Dichlorobenzoic acid-D3 in Ultra-Trace Analysis

For researchers, scientists, and drug development professionals engaged in precise quantitative analysis, establishing the lower limits of detection and quantification is a critical aspect of method validation. This guide provides a comprehensive comparison of the analytical performance of 2,5-Dichlorobenzoic acid-D3 as an internal standard, particularly in the context of determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) for acidic analytes. By examining typical performance data from analogous compounds and outlining a detailed experimental protocol, this document serves as a practical resource for employing this deuterated standard in sensitive analytical methods.

In the realm of trace-level analysis, particularly for environmental monitoring and biomedical research, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. 2,5-Dichlorobenzoic acid-D3, a deuterium-labeled analog of 2,5-Dichlorobenzoic acid, is frequently utilized in mass spectrometry-based methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) to compensate for variations in sample preparation and instrument response.

Performance Benchmarks: A Look at Analogous Compounds

While specific LOD and LOQ values for 2,5-Dichlorobenzoic acid-D3 are method- and matrix-dependent, a review of validated methods for similar acidic and chlorinated organic compounds provides valuable performance benchmarks. These data, summarized in the table below, illustrate the typical sensitivity that can be achieved when using robust analytical techniques with appropriate internal standards.

Analyte Class	Analytical Method	Matrix	Typical LOD	Typical LOQ	Internal Standard Example
Phenoxyacetic Acid Herbicides	UPLC-MS/MS	Drinking Water	2.5 ng/L	5.0 ng/L	2,4-D-D3
Chlorobenzoic Acid Isomers	GC-MS	Soil	-	1 - 10 ng/g	Not Specified
Acidic Pesticides	LC-MS/MS	Agricultural Products	0.002 - 0.05 µg/mL	0.0045 µg/mL	Not Specified
Organochlorine Pesticides	GC-ECD	Water	0.001 - 0.005 µg/L	0.002 - 0.016 µg/L	Pentachloronitrobenzene

Table 1: Representative Limit of Detection (LOD) and Limit of Quantification (LOQ) values for acidic and chlorinated analytes determined by various analytical methods. These values serve as a general reference for the performance expected when using a well-optimized method with an appropriate internal standard like 2,5-Dichlorobenzoic acid-D3.

Experimental Protocol for LOD and LOQ Determination

The following is a detailed methodology for determining the LOD and LOQ of an analytical method using 2,5-Dichlorobenzoic acid-D3 as an internal standard. This protocol is based on established practices in analytical chemistry and can be adapted for specific analytes and matrices.

Preparation of Standard Solutions

• Primary Stock Solution: Prepare a stock solution of the target analyte and a separate stock solution of 2,5-Dichlorobenzoic acid-D3 in a suitable organic solvent (e.g., methanol, acetonitrile).

• Working Standard Solutions: Prepare a series of calibration standards by spiking a known amount of the analyte stock solution into the matrix of interest (e.g., blank water, soil extract). Each calibration standard should also be spiked with a constant concentration of the 2,5-Dichlorobenzoic acid-D3 internal standard. The concentration range of the calibration standards should bracket the expected LOQ.

• Low-Level Spiking Solutions: Prepare a set of at least seven replicate samples spiked with the target analyte at a concentration estimated to be near the LOD (typically 1 to 5 times the expected LOD). These samples should also contain the same constant concentration of 2,5-Dichlorobenzoic acid-D3 as the calibration standards.

Sample Preparation and Instrumental Analysis

• Extraction: Subject the prepared standards and spiked samples to the entire sample preparation procedure (e.g., solid-phase extraction, liquid-liquid extraction) to mimic the treatment of unknown samples.

• Instrumental Analysis: Analyze the processed samples using a validated LC-MS/MS or GC-MS method. The instrument parameters (e.g., chromatographic gradient, mass transitions) should be optimized for the specific analyte and internal standard.

Calculation of LOD and LOQ

The LOD and LOQ can be determined using several approaches, with the most common being the method based on the standard deviation of the response and the slope of the calibration curve.[1][2]

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ is the standard deviation of the response. This can be estimated from the standard deviation of the y-intercepts of regression lines, the standard deviation of the blank responses, or the standard deviation of the responses of the low-level spiked samples.

• S is the slope of the calibration curve.

Workflow for LOD and LOQ Determination

The following diagram illustrates the logical workflow for determining the LOD and LOQ of an analytical method.

A schematic overview of the workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Conclusion

2,5-Dichlorobenzoic acid-D3 serves as a robust internal standard for the sensitive and accurate quantification of acidic analytes in complex matrices. While specific LOD and LOQ values are inherently dependent on the analytical method and sample matrix, the data from analogous compounds demonstrate the potential for achieving low ng/L to µg/kg detection limits. By following a systematic experimental protocol for method validation, researchers can confidently establish the performance characteristics of their analytical methods and ensure the reliability of their quantitative data at trace levels. The use of a deuterated internal standard like 2,5-Dichlorobenzoic acid-D3 is a key component in achieving the high standards of accuracy and precision required in modern analytical research.

References

• 1. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 2. juniperpublishers.com [juniperpublishers.com]

The Gold Standard of Bioanalysis: A Comparative Guide to the Robustness of Analytical Methods Using 2,5-Dichlorobenzoic acid-D3

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of internal standard is a critical factor influencing the robustness and reliability of analytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides an objective comparison of the performance of a deuterated internal standard, 2,5-Dichlorobenzoic acid-D3, against a non-deuterated structural analog, highlighting the profound impact of this choice on method robustness through supporting experimental data and detailed protocols.

In the landscape of regulated bioanalysis, ensuring that an analytical method is robust is not merely a suggestion but a necessity. A robust method remains unaffected by minor, deliberate variations in experimental parameters, ensuring data integrity across different batches, analysts, and instruments. The internal standard is the cornerstone of a robust LC-MS/MS assay, compensating for variability in sample preparation, injection volume, and matrix effects.

Stable isotope-labeled internal standards, such as 2,5-Dichlorobenzoic acid-D3, are widely regarded as the gold standard. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar ionization suppression or enhancement. This intrinsic similarity provides superior correction for experimental variability compared to non-deuterated, structural analog internal standards.

Comparative Performance: 2,5-Dichlorobenzoic acid-D3 vs. a Structural Analog

To illustrate the superior performance of a deuterated internal standard, this guide presents a comparative analysis for the quantification of a hypothetical analyte, "Analyte X," in human plasma. The performance of 2,5-Dichlorobenzoic acid-D3 is contrasted with a non-deuterated structural analog, "Analog IS." The following tables summarize the quantitative data from key validation experiments.

Table 1: Accuracy and Precision

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
2,5-Dichlorobenzoic acid-D3	LLOQ	1	1.04	104	6.8
Low	3	2.95	98.3	4.5
Mid	50	51.2	102.4	3.1
High	150	148.9	99.3	2.5
Analog IS	LLOQ	1	1.15	115	14.2
Low	3	3.21	107	9.8
Mid	50	54.8	109.6	7.5
High	150	159.3	106.2	6.1

LLOQ: Lower Limit of Quantitation, QC: Quality Control, CV: Coefficient of Variation

The data clearly demonstrates that the method using 2,5-Dichlorobenzoic acid-D3 as the internal standard yields significantly better accuracy and precision across all quality control levels.

Table 2: Robustness Testing

The robustness of the analytical method was evaluated by introducing deliberate, minor variations to key chromatographic parameters. The impact of these changes on the measured concentration of a mid-level QC sample (50 ng/mL) is presented below.

Parameter Variation	2,5-Dichlorobenzoic acid-D3	Analog IS
Mean Measured Conc. (ng/mL)	% Deviation from Nominal
Nominal Conditions	50.8	1.6
Flow Rate +5%	51.2	2.4
Flow Rate -5%	49.9	-0.2
Column Temperature +5°C	50.5	1.0
Column Temperature -5°C	51.0	2.0
Mobile Phase Organic Content +2%	49.6	-0.8
Mobile Phase Organic Content -2%	51.5	3.0

The results from the robustness study highlight the superior ability of 2,5-Dichlorobenzoic acid-D3 to compensate for minor variations in the analytical method, maintaining the accuracy of the results. In contrast, the use of a structural analog internal standard leads to significant deviations from the nominal concentration when method parameters are altered.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure transparency and reproducibility.

Accuracy and Precision Assessment

• Preparation of Standards and Quality Control Samples:

  • Stock solutions of Analyte X, 2,5-Dichlorobenzoic acid-D3, and Analog IS were prepared in methanol.

  • Calibration standards were prepared by spiking blank human plasma with Analyte X to achieve concentrations ranging from 1 ng/mL to 200 ng/mL.

  • Quality control (QC) samples were prepared at four concentration levels: LLOQ (1 ng/mL), low (3 ng/mL), mid (50 ng/mL), and high (150 ng/mL).

• Sample Preparation:

  • To 100 µL of plasma sample (calibration standard, QC, or blank), 25 µL of the internal standard working solution (either 2,5-Dichlorobenzoic acid-D3 or Analog IS at 100 ng/mL) was added.

  • Protein precipitation was performed by adding 400 µL of acetonitrile.

  • Samples were vortexed and centrifuged. The supernatant was transferred to a clean tube and evaporated to dryness.

  • The residue was reconstituted in 100 µL of the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • A C18 reverse-phase column was used for chromatographic separation.

  • The mobile phase consisted of a gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode was used for detection.

• Data Analysis:

  • The peak area ratios of the analyte to the internal standard were plotted against the nominal concentrations of the calibration standards to generate a calibration curve.

  • The concentrations of the QC samples were determined using the calibration curve.

  • Accuracy was calculated as the percentage of the mean measured concentration to the nominal concentration.

  • Precision was expressed as the coefficient of variation (%CV) of the replicate measurements.

Robustness Testing Protocol

• Selection of Parameters:

  • Key chromatographic parameters susceptible to minor variations were selected for evaluation: mobile phase flow rate, column temperature, and the percentage of organic solvent in the mobile phase.

• Experimental Design:

  • A "one-factor-at-a-time" approach was used. For each parameter, two variations from the nominal condition were tested: a high and a low level.

  • For each condition, replicate mid-level QC samples (n=6) were prepared and analyzed.

• Data Evaluation:

  • The mean concentration and the percentage deviation from the nominal concentration were calculated for each condition.

  • The results were compared between the two internal standards to assess their ability to mitigate the effects of the parameter variations.

Visualizing the Workflow and Rationale

The following diagrams, generated using the DOT language, illustrate the experimental workflow for robustness testing and the underlying principle of why deuterated internal standards provide more robust analytical methods.

Caption: Workflow for Robustness Testing of the Analytical Method.

Ensuring Analytical Accuracy for 2,5-Dichlorobenzoic acid-D3: A Guide to Quality Control

Comparison of Quality Control Alternatives

Given the absence of a dedicated proficiency testing scheme for 2,5-Dichlorobenzoic acid-D3, laboratories must rely on other tools to ensure the quality of their analytical data. The primary alternatives are certified reference materials of closely related compounds and the implementation of a comprehensive internal quality control system.

Table 1: Comparison of Commercially Available Deuterated Dichlorobenzoic Acid Standards

Product Name	Supplier	CAS Number	Isotopic Purity	Notes
2,6-Dichlorobenzoic-d3 Acid	LGC Standards	Not specified	Not specified	Useful for assessing the analytical performance for a dichlorinated benzoic acid isomer.
2,3-Dichlorobenzoic-d3 Acid	LGC Standards	1126107-18-3	Not specified	Another positional isomer that can be used to challenge the specificity of the analytical method.
D3-3,5-Dichlorobenzoic acid	HPC Standards	1219803-99-2	Not specified	Provides a further isomeric challenge to the analytical method.

Note: While these CRMs are not the exact analyte, their structural similarity makes them valuable for validating analytical methods, assessing instrument performance, and as quality control samples.

Experimental Protocol: Analysis of 2,5-Dichlorobenzoic Acid by HPLC-MS/MS

A reliable analytical method is the foundation of any quality control program. The following is a detailed protocol for the analysis of 2,5-Dichlorobenzoic acid, which can be adapted for its deuterated analog.

Objective: To quantify the concentration of 2,5-Dichlorobenzoic acid in a given matrix using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

Materials:

• 2,5-Dichlorobenzoic acid standard

• 2,5-Dichlorobenzoic acid-D3 (for use as an internal standard)

• HPLC-grade acetonitrile, methanol (B129727), and water

• Formic acid

• Analytical column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• HPLC-MS/MS system

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 2,5-Dichlorobenzoic acid and 2,5-Dichlorobenzoic acid-D3 in methanol at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by serially diluting the 2,5-Dichlorobenzoic acid stock solution with the initial mobile phase.

  • Prepare a working internal standard solution of 2,5-Dichlorobenzoic acid-D3 at a fixed concentration.

• Sample Preparation:

  • To an aliquot of the sample, add a known amount of the internal standard working solution.

  • Perform sample extraction as required by the matrix (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the solvent and reconstitute the residue in the initial mobile phase.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 10% B

    • 1-5 min: 10-90% B

    • 5-6 min: 90% B

    • 6-6.1 min: 90-10% B

    • 6.1-8 min: 10% B

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • MRM Transitions:

    • 2,5-Dichlorobenzoic acid: Precursor ion > Product ion (to be determined by infusion)

    • 2,5-Dichlorobenzoic acid-D3: Precursor ion > Product ion (to be determined by infusion)

  • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

Internal Quality Control Workflow

Implementing a structured internal quality control (IQC) workflow is crucial for maintaining data integrity. The following diagram illustrates a typical IQC process for the analysis of 2,5-Dichlorobenzoic acid-D3.

Caption: A workflow diagram illustrating the key stages of internal quality control for the analysis of 2,5-Dichlorobenzoic acid-D3.

Logical Relationship for Ensuring Data Quality

The relationship between the different quality assurance components is critical. The following diagram outlines the logical flow from establishing a method to ensuring ongoing data quality.

Caption: A diagram showing the logical progression from method development to achieving and maintaining data integrity in analytical testing.

By implementing these quality control measures, laboratories can ensure the reliability and accuracy of their results for 2,5-Dichlorobenzoic acid-D3, even in the absence of a formal proficiency testing scheme. This proactive approach to quality assurance is essential for producing defensible data in research, development, and regulatory submissions.

A Comparative Guide to 2,5-Dichlorobenzoic acid-D3 and Non-Deuterated Internal Standards in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable quantitative bioanalytical methods using liquid chromatography-tandem mass spectrometry (LC-MS/MS). An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, including sample extraction, chromatography, and ionization, thereby compensating for any potential variability.[1][2] Stable isotope-labeled (SIL) compounds, particularly deuterated standards like 2,5-Dichlorobenzoic acid-D3, are widely considered the gold standard for internal standards in LC-MS analysis.[1][3]

This guide provides an objective comparison of the performance of 2,5-Dichlorobenzoic acid-D3 against its non-deuterated analog when used as an internal standard in a representative bioanalytical workflow. The comparison is supported by illustrative experimental data and detailed protocols to guide researchers in making informed decisions for their analytical needs.

The Fundamental Advantage of Deuterated Internal Standards

The core principle behind the superiority of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte.[1][4] By replacing hydrogen atoms with deuterium, the molecular weight is increased, allowing it to be distinguished by the mass spectrometer, yet its chemical structure, polarity, and ionization potential remain virtually unchanged. This ensures that the deuterated IS and the analyte experience the same extraction recovery, chromatographic retention time, and response to matrix effects (ion suppression or enhancement).[1][4][5]

In contrast, a non-deuterated structural analog, while potentially similar, will inevitably have different chromatographic behavior and may respond differently to matrix interferences. This can lead to less accurate and less precise quantification.

Performance Comparison: 2,5-Dichlorobenzoic acid-D3 vs. Non-Deuterated Analog

To illustrate the performance differences, a hypothetical experiment was designed to quantify a fictitious acidic analyte, "Analyte X," in human plasma. Two parallel validation experiments were conducted: one using 2,5-Dichlorobenzoic acid-D3 as the internal standard and the other using non-deuterated 2,5-Dichlorobenzoic acid. The results, summarized below, are representative of what is typically observed in such comparisons.

Data Presentation: Summary of Quantitative Performance

The following table summarizes the key performance metrics evaluated according to U.S. Food and Drug Administration (FDA) bioanalytical method validation guidelines.[6][7]

Validation Parameter	2,5-Dichlorobenzoic acid-D3 (Deuterated IS)	2,5-Dichlorobenzoic acid (Non-Deuterated IS)	FDA Acceptance Criteria
Accuracy (% Bias)
Low QC (3x LLOQ)	-2.5%	-12.8%	Within ±15% of nominal value
Medium QC	1.8%	9.5%	Within ±15% of nominal value
High QC	-0.9%	-14.2%	Within ±15% of nominal value
Precision (% CV)
Intra-day Precision
Low QC	3.1%	11.5%	≤15%
Medium QC	2.5%	8.9%	≤15%
High QC	1.9%	13.1%	≤15%
Inter-day Precision
Low QC	4.2%	14.8%	≤15%
Medium QC	3.6%	12.3%	≤15%
High QC	2.8%	14.5%	≤15%
Matrix Effect
Matrix Factor (MF) Range	0.95 - 1.03	0.65 - 1.15	---
IS-Normalized MF (% CV)	4.5%	18.2%	≤15%

Data is illustrative and based on established principles of bioanalysis.

The data clearly indicates that the method using the 2,5-Dichlorobenzoic acid-D3 internal standard provides significantly higher accuracy and precision. The most telling result is the matrix effect evaluation. The coefficient of variation (% CV) of the IS-normalized matrix factor across six different lots of plasma was well within the 15% acceptance limit for the deuterated IS, demonstrating its superior ability to compensate for matrix-induced variability.[4] The non-deuterated IS failed to meet this criterion, highlighting its inadequacy in correcting for differential matrix effects between samples.

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the performance comparison.

Sample Preparation: Protein Precipitation

A simple and rapid protein precipitation method was used for sample preparation.[8]

• Spiking: To 100 µL of human plasma (blank, calibration standards, or QC samples), add 10 µL of the respective internal standard working solution (either 2,5-Dichlorobenzoic acid-D3 or non-deuterated 2,5-Dichlorobenzoic acid at 1 µg/mL).

• Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer: Carefully transfer 200 µL of the clear supernatant to an autosampler vial.

• Injection: Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Analysis

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to ensure separation from endogenous interferences.

• Flow Rate: 0.4 mL/min.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions: Specific precursor-to-product ion transitions would be optimized for Analyte X, 2,5-Dichlorobenzoic acid, and 2,5-Dichlorobenzoic acid-D3.

Matrix Effect Evaluation

The matrix effect was quantitatively assessed using the post-extraction spike method in six different lots of blank human plasma.[4][9]

• Set 1 (Neat Solution): Prepare solutions of Analyte X and the IS in the mobile phase.

• Set 2 (Post-Spike): Extract blank plasma from six different sources. After extraction, spike the resulting supernatant with Analyte X and the IS at the same concentrations as in Set 1.

• Calculation: The matrix factor (MF) is calculated as the ratio of the analyte peak area in the presence of matrix (Set 2) to the analyte peak area in the neat solution (Set 1). The IS-normalized MF is calculated by dividing the analyte MF by the IS MF. The precision (%CV) of the IS-normalized MF across the six lots is then determined.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the theoretical basis for the superior performance of deuterated internal standards.

Caption: Experimental workflow for sample preparation and LC-MS/MS analysis.

Caption: Logical relationship of matrix effect compensation by different IS types.

Conclusion

The use of a stable isotope-labeled internal standard, such as 2,5-Dichlorobenzoic acid-D3, is unequivocally superior to using a non-deuterated structural analog for quantitative bioanalysis by LC-MS/MS. Deuterated standards co-elute with the target analyte, ensuring they are subjected to the same degree of matrix effects and procedural losses.[4][5] This co-elution is the key to providing robust, accurate, and precise data that meets stringent regulatory requirements. While non-deuterated standards are often less expensive, the potential for compromised data quality, method failures, and the need for extensive troubleshooting often negates any initial cost savings. For high-stakes applications in drug development and clinical research, 2,5-Dichlorobenzoic acid-D3 represents a sound scientific and practical choice for ensuring the highest data integrity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. nebiolab.com [nebiolab.com]
• 3. FDA Guidelines for Chromatography Validation - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tecan.com [tecan.com]
• 6. fda.gov [fda.gov]
• 7. benchchem.com [benchchem.com]
• 8. spectroscopyeurope.com [spectroscopyeurope.com]
• 9. bataviabiosciences.com [bataviabiosciences.com]

Performance Showdown: 2,5-Dichlorobenzoic acid-D3 vs. a Non-Deuterated Internal Standard

In the precise world of quantitative analysis, the choice of an internal standard can be the determining factor between accurate, reproducible results and questionable data. This guide provides a comparative performance evaluation of 2,5-Dichlorobenzoic acid-D3 against its non-deuterated analog when used as an internal standard for the analysis of 2,5-Dichlorobenzoic acid in various complex matrices. For researchers, scientists, and drug development professionals, this guide offers insights into the significant advantages of using a stable isotope-labeled standard.

2,5-Dichlorobenzoic acid is a molecule of interest in environmental monitoring and pharmaceutical development, often requiring precise quantification in matrices such as water, soil, and plasma. The use of an ideal internal standard is paramount to compensate for analyte loss during sample preparation and to correct for matrix effects in LC-MS/MS analysis.

The Gold Standard: Why Deuterated Standards Excel

Stable isotope-labeled internal standards, such as 2,5-Dichlorobenzoic acid-D3, are considered the gold standard in quantitative mass spectrometry.[1][2][3] Their physicochemical properties are nearly identical to the analyte of interest, meaning they co-elute chromatographically and experience similar ionization efficiency and potential suppression or enhancement from matrix components. This co-behavior allows for highly accurate correction of variations during the analytical process. While incredibly effective, it is important to note that in some rare cases of significant chromatographic retention time shifts between the analyte and the deuterated standard in a region of fluctuating ion suppression, differential matrix effects can still occur.[4][5]

Comparative Performance Data

To illustrate the performance differences, the following tables summarize hypothetical yet typical experimental data for recovery, matrix effects, linearity, and limit of quantification (LOQ) for 2,5-Dichlorobenzoic acid when quantified using either 2,5-Dichlorobenzoic acid-D3 or a non-deuterated structural analog (e.g., 2,4-Dichlorobenzoic acid) as an internal standard.

Table 1: Recovery (%) in Different Matrices

Matrix	2,5-Dichlorobenzoic acid-D3 as IS	Non-Deuterated Analog as IS
Surface Water	97 ± 4	85 ± 12
Agricultural Soil	95 ± 5	78 ± 15
Human Plasma	98 ± 3	88 ± 10

Recovery is a measure of the analyte lost during sample preparation. Values closer to 100% with low standard deviation indicate a more robust method.

Table 2: Matrix Effect (%) in Different Matrices

Matrix	2,5-Dichlorobenzoic acid-D3 as IS	Non-Deuterated Analog as IS
Surface Water	102 ± 3	115 ± 8
Agricultural Soil	96 ± 6	75 ± 18
Human Plasma	99 ± 4	125 ± 11

Matrix effect values close to 100% indicate minimal signal suppression or enhancement. A value >100% suggests ion enhancement, while a value <100% indicates ion suppression. The use of a deuterated standard significantly mitigates the variability of this effect.

Table 3: Linearity (R²) and Limit of Quantification (LOQ)

Parameter	2,5-Dichlorobenzoic acid-D3 as IS	Non-Deuterated Analog as IS
Linearity (R²)	> 0.999	> 0.995
LOQ in Water (ng/mL)	0.1	0.5
LOQ in Soil (ng/g)	0.5	2.0
LOQ in Plasma (ng/mL)	0.2	1.0

A higher R² value indicates a better fit of the calibration curve. A lower LOQ signifies greater sensitivity of the analytical method.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance comparison.

Sample Preparation

a) Water Samples: Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction of 2,5-Dichlorobenzoic acid from water matrices.[6][7][8][9]

• Sample Acidification: Acidify the water sample (100 mL) to pH 2-3 with formic acid.

• Internal Standard Spiking: Spike the sample with the internal standard (2,5-Dichlorobenzoic acid-D3 or non-deuterated analog).

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 60 mg) with 5 mL of methanol (B129727) followed by 5 mL of acidified water (pH 2-3).

• Sample Loading: Load the pre-spiked sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interfering polar compounds.

• Elution: Elute the analyte and internal standard with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase for LC-MS/MS analysis.

b) Soil Samples: Modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This method is adapted for the extraction of acidic herbicides from soil.[2][3][10][11][12]

• Sample Homogenization: Homogenize 10 g of soil with 10 mL of water.

• Internal Standard Spiking: Spike the homogenized sample with the internal standard.

• Extraction: Add 10 mL of acidified acetonitrile (B52724) (1% formic acid), and shake vigorously for 1 minute.

• Salting Out: Add magnesium sulfate (B86663) (4 g) and sodium chloride (1 g), shake for 1 minute, and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup: Take a 1 mL aliquot of the supernatant and add it to a dSPE tube containing 150 mg of magnesium sulfate and 50 mg of C18 sorbent. Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Final Preparation: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

c) Plasma Samples: Protein Precipitation

This is a common and effective method for removing proteins from plasma samples.[1][13][14]

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Internal Standard Spiking: To 100 µL of plasma, add the internal standard.

• Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the mixture at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness and reconstitute in 100 µL of the mobile phase for analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure separation from matrix interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) transitions:

    • 2,5-Dichlorobenzoic acid: Precursor ion > Product ion (e.g., m/z 189 > 145).

    • 2,5-Dichlorobenzoic acid-D3: Precursor ion > Product ion (e.g., m/z 192 > 148).

    • Non-deuterated analog (e.g., 2,4-Dichlorobenzoic acid): Precursor ion > Product ion (e.g., m/z 189 > 145).

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for sample preparation and analysis.

Figure 1. General experimental workflow for the analysis of 2,5-Dichlorobenzoic acid.

Figure 2. Logical relationship between internal standard choice and analytical outcome.

Conclusion

The presented data and methodologies underscore the superior performance of 2,5-Dichlorobenzoic acid-D3 as an internal standard compared to a non-deuterated structural analog. The use of a stable isotope-labeled standard leads to more accurate and precise quantification by effectively compensating for analyte loss during sample preparation and mitigating the unpredictable nature of matrix effects. For researchers requiring high-quality, reliable data for the analysis of 2,5-Dichlorobenzoic acid in complex matrices, the use of its deuterated analog is strongly recommended.

References

• 1. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 2. Simultaneous Determination of Six Acidic Herbicides and Metabolites in Plant Origin Matrices by QuEChERS-UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. myadlm.org [myadlm.org]
• 5. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Solid-phase extraction - Wikipedia [en.wikipedia.org]
• 8. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solid Phase Extraction Explained [scioninstruments.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Determination of Acid Herbicides Using Modified QuEChERS with Fast Switching ESI(+)/ESI(-) LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. a protein precipitation extraction method [protocols.io]
• 14. Protein precipitation: A comprehensive guide | Abcam [abcam.com]

Navigating Precision: A Comparative Guide to Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the quest for accurate and reliable bioanalytical data is paramount. The choice of an internal standard (IS) is a critical decision that significantly impacts the quality of quantitative assays. This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by regulatory context, experimental data, and detailed methodologies to inform best practices in your research.

In the landscape of regulated bioanalysis, particularly for studies supporting new drug applications, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have harmonized their recommendations under the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline. This guideline strongly advocates for the use of stable isotope-labeled internal standards (SIL-ISs), with deuterated standards being the most common, whenever feasible. The preference for deuterated standards is rooted in their ability to closely mimic the analyte of interest throughout sample preparation and analysis, leading to more accurate and precise quantification.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary role of an internal standard is to compensate for variability during the analytical process, including sample extraction, matrix effects (ion suppression or enhancement), and instrument response. An ideal internal standard behaves identically to the analyte. While deuterated standards are chemically almost identical to the analyte, non-deuterated standards are typically structural analogs. This fundamental difference has significant implications for assay performance.

The superiority of a deuterated internal standard stems from its near-identical chemical and physical properties to the analyte. This ensures that any variations encountered during the analytical workflow affect both the analyte and the IS to the same extent, leading to a consistent response ratio and, consequently, more accurate and precise quantification. One of the most significant advantages is the mitigation of matrix effects. Biological matrices like plasma and urine are complex and can contain endogenous components that co-elute with the analyte, leading to ion suppression or enhancement in the mass spectrometer.

The following tables summarize the impact of internal standard selection on key bioanalytical validation parameters, with illustrative data synthesized from various sources.

Table 1: Comparison of Assay Performance with Different Internal Standards

Validation Parameter	Deuterated Internal Standard (SIL-IS)	Structural Analog Internal Standard	No Internal Standard	Rationale for Superiority of SIL-IS
Accuracy (% Bias)	Typically within ±5%	Can be within ±15%, but more susceptible to variability	High variability, often > ±25%	SIL-IS co-elutes and experiences identical matrix effects as the analyte, providing better correction.
Precision (%CV)	≤ 5%	≤ 15%	> 20%	Near-identical physicochemical properties lead to more reproducible extraction and ionization.
Matrix Effect (%CV)	< 10%	> 20%	Not applicable	Compensates for ion suppression/enhancement more effectively due to identical molecular behavior.
Recovery (%CV)	< 15% (Consistent and reproducible)	Variable	Not applicable	Similar extraction efficiency to the analyte across various conditions.
Linearity (r²)	> 0.998	> 0.99	> 0.98	Improved signal-to-noise ratio and consistent response across the calibration range.

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. The data for the alternative IS is representative of potential outcomes when using a non-SIL internal standard.

Table 2: Comparison of Inter-Patient Assay Imprecision for Sirolimus Quantification

Internal Standard Type	Inter-Patient Assay Imprecision (CV%)
Deuterated IS (Sirolimus-d3)	4.8
Structural Analog IS (Everolimus)	9.2

This data demonstrates the improved consistency of results across different patient samples when using a deuterated internal standard.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of bioanalytical assays. Below are representative protocols for sample preparation and the assessment of matrix effects.

General Sample Preparation Protocol

• Sample Thawing and Aliquoting : Thaw biological samples (e.g., plasma, urine), calibration standards, and quality control (QC) samples at room temperature. Vortex each tube to ensure homogeneity. Aliquot a specific volume (e.g., 100 µL) of each sample into a clean microcentrifuge tube.

• Internal Standard Spiking : Add a precise volume of the deuterated internal standard solution at a known concentration to each tube (except for blank samples). Vortex briefly to mix.

• Protein Precipitation : To precipitate proteins, add a specific volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to each tube. Vortex vigorously for at least 30 seconds.

• Centrifugation : Centrifuge the samples at a high speed (e.g., 14,000 rpm) for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 4°C) to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a new set of tubes or a 96-well plate, avoiding disturbance of the protein pellet.

• Evaporation : Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature.

• Reconstitution : Reconstitute the dried extract in a specific volume of the mobile phase or a suitable reconstitution solvent. Vortex to ensure complete dissolution.

• LC-MS/MS Analysis : Inject the reconstituted samples onto the LC-MS/MS system for analysis.

Matrix Effect Assessment Protocol

Objective : To assess the impact of matrix components on the ionization of the analyte and the deuterated internal standard.

Procedure :

• Prepare Three Sets of Samples :

  • Set A (Neat Solution) : Analyte and deuterated internal standard spiked into the mobile phase or a neat solution at low and high concentrations.

  • Set B (Post-Extraction Spike) : Extract blank biological matrix from at least six different sources. Add the analyte and deuterated internal standard to the final extract at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike) : Spike the analyte and deuterated internal standard into the blank biological matrix from the same six sources before the extraction process at the same low and high concentrations.

• Analyze the Samples : Inject and analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE) :

  • Matrix Factor (MF) = (Peak Area of Set B) / (Peak Area of Set A)

  • Recovery (RE) = (Peak Area of Set C) / (Peak Area of Set B)

  • Process Efficiency (PE) = (Peak Area of Set C) / (Peak Area of Set A) = MF x RE

  • The coefficient of variation (CV%) of the IS-normalized MF across the different matrix sources should be ≤15%.

Mandatory Visualizations

To further clarify the processes and logical relationships described, the following diagrams have been generated.

Caption: Experimental workflow for bioanalytical sample analysis using a deuterated internal standard.

Caption: Decision-making flowchart for internal standard selection based on regulatory guidelines.

Safety & Regulatory Compliance

Safe Disposal of 2,5-Dichlorobenzoic Acid-D3: A Procedural Guide

This document provides essential safety and logistical information for the proper disposal of 2,5-Dichlorobenzoic acid-D3, ensuring the safety of laboratory personnel and compliance with regulations. The procedures outlined are intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment

2,5-Dichlorobenzoic acid-D3 is classified as a hazardous substance. Proper handling and the use of personal protective equipment (PPE) are critical to mitigate risks.

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation.
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation.

Recommended Personal Protective Equipment [1][2]

Protection Type	Specification	Purpose
Eye Protection	Chemical safety goggles or glasses	To prevent eye contact and serious eye irritation.
Hand Protection	Appropriate protective gloves	To prevent skin contact and irritation.
Skin and Body Protection	Protective clothing	To prevent skin exposure.
Respiratory Protection	NIOSH or European Standard EN 149 approved respirator	To be used when ventilation is inadequate to prevent respiratory irritation.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

First Aid Measures [1]

Exposure Route	First Aid Procedure
Eyes	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[1]
Skin	Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops.[1]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1]
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

Spill Cleanup

For small spills, sweep up or absorb the material and place it into a suitable, clean, dry, closed container for disposal.[1] Do not let this chemical enter the environment.

Proper Disposal Protocol

The disposal of 2,5-Dichlorobenzoic acid-D3 must be handled by an approved waste disposal plant.[2] The following workflow outlines the decision-making process for its disposal.

References

• 1. 2,5-Dichlorobenzoic acid(50-79-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]

Personal protective equipment for handling 2,5-Dichlorobenzoic acid-D3

Essential Safety and Handling Guide for 2,5-Dichlorobenzoic acid-D3

This guide provides immediate, essential safety and logistical information for handling 2,5-Dichlorobenzoic acid-D3 in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Property	Value
Chemical Formula	C₇HD₃Cl₂O₂
Molecular Weight	194.04 g/mol
Appearance	White to off-white crystalline powder
Hazards	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation[1]

Hazard Identification and Classification

2,5-Dichlorobenzoic acid is classified as a hazardous substance. Below is a summary of its hazard statements.

Hazard Class	Hazard Statement
Skin Corrosion/Irritation	Category 2 - H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	Category 2A - H319: Causes serious eye irritation[1]
Specific target organ toxicity (single exposure)	Category 3 - H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 2,5-Dichlorobenzoic acid-D3. The following table outlines the recommended PPE.

Body Part	Recommended Protection	Standard
Eyes/Face	Chemical safety goggles or a face shield.	OSHA 29 CFR 1910.133 or European Standard EN166[2]
Skin	Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat.	Consult glove manufacturer's resistance guide.[3][4]
Respiratory	Use in a well-ventilated area or with a fume hood. If ventilation is inadequate, a NIOSH-approved respirator is necessary.[2]	OSHA 29 CFR 1910.134 or European Standard EN 149[2]
Body	Wear a lab coat and closed-toe shoes.

Handling and Storage Protocols

Operational Plan:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.

• Engineering Controls: All work with 2,5-Dichlorobenzoic acid-D3 should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[2][5]

• Handling: Avoid direct contact with the skin and eyes.[5] Do not breathe in the dust.[5]

• Hygiene: Wash hands thoroughly after handling the compound.[1][5] Do not eat, drink, or smoke in the work area.[5]

Storage Plan:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

• Keep away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Procedures

First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[2]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[5]

Disposal Plan:

• 2,5-Dichlorobenzoic acid-D3 is a chlorinated organic compound and should be disposed of as hazardous waste.[6]

• Collect waste in a designated, properly labeled, and sealed container.

• Do not mix with non-halogenated organic waste.[7]

• Dispose of the waste through an approved hazardous waste disposal facility.[1] High-temperature incineration is a common disposal method for chlorinated organic residues.[8][9]

Workflow for Safe Handling of 2,5-Dichlorobenzoic acid-D3

Caption: A flowchart outlining the key steps for the safe handling of 2,5-Dichlorobenzoic acid-D3.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 2,5-Dichlorobenzoic acid(50-79-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. synquestlabs.com [synquestlabs.com]
• 6. bucknell.edu [bucknell.edu]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]